Technical Documentation Center

5-Bromo-2,3-difluorobenzene methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-2,3-difluorobenzene methanol

Core Science & Biosynthesis

Foundational

The Technical Guide to 5-Bromo-2,3-difluorobenzyl Alcohol: Synthesis, Properties, and Nucleoside Applications

Prepared for: Researchers, Synthesis Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Self-Validating Methodologies, and Protocol Scaling Executive Summary In advanced pharmaceutical dev...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared for: Researchers, Synthesis Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Self-Validating Methodologies, and Protocol Scaling

Executive Summary

In advanced pharmaceutical development—particularly within the domains of nucleoside mimics, kinase inhibitors, and radiotracers—multi-substituted halogenated benzyl alcohols act as foundational structural motifs. 5-Bromo-2,3-difluorobenzyl alcohol (CAS: 887585-71-9) provides a unique stereoelectronic profile[1]. The ortho-difluoro substitution modulates lipophilicity and dictates the conformational geometry of downstream target molecules, while the meta-bromo substituent serves as a versatile orthogonal handle for transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Stille, or Buchwald-Hartwig) and organometallic derivatizations[2].

This whitepaper outlines the chemical intelligence required to synthesize, handle, and utilize 5-bromo-2,3-difluorobenzyl alcohol, focusing on chemoselective control and high-yield experimental protocols.

Physicochemical Data Presentation

To properly design reaction scaling and purification methods, accurate physicochemical benchmarking is required. The analytical profile of 5-bromo-2,3-difluorobenzyl alcohol is summarized below.

ParameterValueVerification Origin
IUPAC Name (5-bromo-2,3-difluorophenyl)methanolSystematic Nomenclature
CAS Registry Number 887585-71-9Chemical Supplier Index[1]
Molecular Formula C7H5BrF2OConfirmed via Mass Spec[1],
Molecular Weight 223.01 g/mol Computed[1]
MDL Number MFCD04972473Database Registry[1],
Precursor (Aldehyde) ESIMS m/z 221.1 ([M+H]+)LC/MS Profiling[3]
Appearance Colorless to pale yellow liquid/low-melting solidEmpirical Observation
Storage Protocol 2–8 °C under Inert Gas (Ar/N2)Precursor Stability Limits[3]

Synthetic Methodology & Mechanistic Causality

The most reliable, highly scalable route to 5-bromo-2,3-difluorobenzyl alcohol relies on a two-step sequence: Regioselective electrophilic aromatic bromination of 2,3-difluorobenzaldehyde, followed by a chemoselective carbonyl reduction[2],[3].

Mechanistic Causality in Route Design:
  • Regiocontrol via Synergistic Directing Groups: In 2,3-difluorobenzaldehyde, the strongly electron-withdrawing formyl group directs incoming electrophiles to the meta position. Simultaneously, the fluorine atoms exhibit an inductive withdrawing effect but a resonance donating effect, directing ortho/para. The 5-position is para to the C2-fluorine and meta to the formyl group, making it the unequivocally favored site for electrophilic attack[3].

  • Chemoselectivity in Reduction: Aldehyde reduction must proceed without causing reductive debromination at the C5 position. Sodium borohydride (

    
    ) in ethanol is uniquely suited for this, delivering hydride exclusively to the highly polarized carbonyl carbon while leaving the aryl-bromide bond intact[2].
    

SynthesisWorkflow A 2,3-difluorobenzaldehyde (Starting Material) B Electrophilic Bromination (NBS, H2SO4, 60°C) A->B C 5-bromo-2,3-difluorobenzaldehyde (Intermediate, m/z 221.1) B->C D Chemoselective Reduction (NaBH4, EtOH, Buffer) C->D E 5-bromo-2,3-difluorobenzyl alcohol (Crude Product) D->E F Crystallization / Chromatography (Purification) E->F G Purified Target Compound (CAS: 887585-71-9) F->G

Figure 1: Standard two-step synthetic workflow for 5-bromo-2,3-difluorobenzyl alcohol.

Self-Validating Experimental Protocols

As a Senior Scientist, ensuring a protocol is self-validating means building in real-time analytical feedback loops (In-Process Controls - IPCs) so the chemist knows exactly when a reaction has reached completion, averting over-reaction or yield loss.

Protocol 1: Regioselective Bromination of 2,3-Difluorobenzaldehyde

Adapted from established large-scale processes for fluorinated benzaldehydes[3].

  • Step 1: In a rigorously dried, multineck round-bottom flask equipped with a mechanical stirrer, dissolve 2,3-difluorobenzaldehyde (1.0 equiv, e.g., 75.0 g) in concentrated sulfuric acid (

    
    , approx. 7.5 mL per gram of substrate).
    
  • Step 2: Heat the stirring solution to 60 °C.

  • Step 3: Add N-bromosuccinimide (NBS) (1.2 equiv) in small batches to manage any minor exotherms.

    • Expertise Insight:

      
       acts as both a polar solvent and a strong Brønsted acid, activating NBS into a highly potent bromonium (
      
      
      
      ) species capable of overcoming the electron-deficient nature of the fluorinated ring.
  • Step 4 (Validation): Monitor via LC/MS. The reaction operates in a self-validating manner: upon completion (approx. 12 h), an aliquot quenched in aqueous acetonitrile will strictly exhibit the target product mass of m/z 221.1 ([M+H]+) , confirming complete consumption of the starting material without over-bromination[3].

  • Step 5: Pour the mixture slowly into a vigorously stirring biphasic mixture of ice-water and petroleum ether (1:1 v/v). Separate the organic layer, concentrate under reduced pressure, and pass through a short silica pad (100% petroleum ether) to yield the pure aldehyde intermediate.

Protocol 2: Mild Carbonyl Reduction to Benzyl Alcohol

Optimized from methodologies targeting nucleoside analog precursors[2].

  • Step 1: Dissolve the isolated 5-bromo-2,3-difluorobenzaldehyde (1.0 equiv, e.g., 3.00 g) in absolute ethanol (approx. 200 mL) at 0–5 °C.

  • Step 2: Add ammonium carbonate (approx. 2.9 equiv) followed by sodium borohydride (

    
    ) (1.14 equiv)[2].
    
    • Expertise Insight: The addition of ammonium carbonate acts as a mild buffering agent. In highly halogenated systems, strictly controlling the pH during hydride delivery suppresses runaway side reactions and limits retro-aldol-type degradation of the solvent matrix[2].

  • Step 3 (Validation): Observe immediate, controlled effervescence (

    
     gas). The reaction is highly rapid; monitor via Thin Layer Chromatography (TLC). A UV-active spot matching the aldehyde will visibly clear within ~30 minutes[2]. The aldehyde can be selectively stained with 2,4-dinitrophenylhydrazine (2,4-DNP); the reaction is definitively complete when the spot fails to produce a yellow/orange color.
    
  • Step 4: Filter the mixture through a pad of Celite to remove inorganic boron and carbonate salts. Concentrate the filtrate under vacuum, wash with brine, extract into ethyl acetate, and dry over anhydrous

    
    . Evaporation yields high-purity 5-bromo-2,3-difluorobenzyl alcohol.
    

Downstream Applications: Fluorinated Nucleoside Mimics

Once synthesized, 5-bromo-2,3-difluorobenzyl alcohol is primarily converted to an active electrophile (e.g., via Appel reaction to form the benzyl bromide or iodide) to be utilized in C-nucleoside coupling .

In state-of-the-art drug development, nonpolar nucleoside mimics are heavily investigated as active substrates for Human Thymidine Kinases (TK1 and TK2)[2]. Replacing standard hydrogen-bonding nucleobases with isosteric fluorinated aromatic rings provides massive stability against enzymatic degradation while exploiting the halogen-bonding and steric complementarity within the kinase active site[2].

ApplicationWorkflow A 5-bromo-2,3-difluoro- benzyl alcohol B Halogenation (e.g., to Iodide/Bromide) A->B C Lithiation (Aryllithium Intermediates) B->C D C-Nucleoside Coupling (Lactone) C->D E Fluorinated Nucleoside Mimics D->E

Figure 2: C-nucleoside coupling pathway utilizing 5-bromo-2,3-difluorobenzyl alcohol derivatives.

Through precise manipulation (such as lithiation with t-Butyllithium at -78°C and reaction with a protected deoxyribonolactone)[2], the 5-bromo-2,3-difluorophenyl moiety becomes the unnatural "nucleobase," opening critical avenues in PET radiotracer imaging and anti-cancer therapeutic design.

References

  • [1] Aceschem. CAS 887585-71-9 | 5-Bromo-2,3-difluorobenzyl alcohol. Retrieved from: 1

  • Key Organics. 5-Bromo-2,3-difluorobenzyl alcohol Product Page. Retrieved from:

  • [2] PubMed Central (NIH). Nonpolar Nucleoside Mimics as Active Substrates for Human Thymidine Kinases. Retrieved from: 2

  • [3] ChemicalBook. 5-BROMO-2,3-DIFLUORO-BENZALDEHYDE | 633327-22-7. Retrieved from:3

Sources

Exploratory

An In-depth Technical Guide to Dabrafenib (GSK2118436): Physicochemical Properties and Biological Activity

A Note on Chemical Identification: The provided CAS number 887585-71-9 does not correspond to a publicly documented chemical substance. However, the context of the query strongly suggests an interest in the well-document...

Author: BenchChem Technical Support Team. Date: March 2026

A Note on Chemical Identification: The provided CAS number 887585-71-9 does not correspond to a publicly documented chemical substance. However, the context of the query strongly suggests an interest in the well-documented BRAF inhibitor, Dabrafenib. This guide will focus on Dabrafenib, also known as GSK2118436, which is a key therapeutic agent in cancer research and treatment. The CAS number for Dabrafenib free base is 1195765-45-7, and for its mesylate salt, it is 1195768-06-9.

This technical guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the chemical and physical properties of Dabrafenib, along with its mechanism of action and practical considerations for its use in a laboratory setting.

Compound Identification and Structure

Dabrafenib is a potent and selective inhibitor of the RAF kinases, which are crucial components of the MAPK/ERK signaling pathway.[1][2] Its chemical structure is designed for oral bioavailability and targeted action against specific mutations in the BRAF gene, most notably the V600E mutation.[1][3]

  • IUPAC Name: N-{3-[5-(2-Amino-4-pyrimidinyl)-2-(1,1-dimethylethyl)-1,3-thiazol-4-yl]-2-fluorophenyl}-2,6-difluorobenzenesulfonamide[1]

  • Synonyms: GSK2118436, Tafinlar[1]

  • Molecular Formula: C23H20F3N5O2S2[1][4]

  • Molecular Weight: 519.56 g/mol [1][2][4][5]

The following diagram illustrates the two-dimensional chemical structure of Dabrafenib.

Dabrafenib_Structure cluster_0 Dabrafenib Dabrafenib_img Dabrafenib_img

Caption: 2D Structure of Dabrafenib.

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and pharmacokinetic profile. Dabrafenib is a solid powder at room temperature.[1]

PropertyValueSource
Appearance Solid powder[1]
Purity (typical) >98% or >99% by HPLC[2][4]
Solubility Soluble in DMSO (e.g., at 30 mg/mL).[2][4] Soluble in ethanol at 1 mg/mL with slight warming.[2][4][1][2][4]
Storage (Powder) Stable for months at room temperature, or for up to 3 years at -20°C.[1][2][4][1][2][4]
Storage (In Solution) Store at -20°C and use within 3 months to prevent loss of potency. It is recommended to aliquot to avoid multiple freeze-thaw cycles.[2][4][2][4]

Expert Insight: The solubility of Dabrafenib in DMSO is a key practical detail for in vitro studies. When preparing stock solutions, it is crucial to use anhydrous DMSO to prevent moisture contamination, which can reduce solubility.[5] For cellular assays, the final concentration of DMSO should be kept low (typically <0.1%) to avoid off-target effects.

Mechanism of Action and Biological Activity

Dabrafenib is a highly selective ATP-competitive inhibitor of RAF kinases.[3] Its primary targets are the mutated forms of the BRAF protein, particularly BRAF V600E.[2][3][4][5]

The mitogen-activated protein kinase (MAPK) signaling pathway is a critical regulator of cell growth, proliferation, and survival. In many cancers, particularly melanoma, mutations in the BRAF gene lead to constitutive activation of this pathway, driving uncontrolled cell division. Dabrafenib's mechanism of action involves binding to the ATP-binding site of the mutated BRAF kinase, thereby inhibiting its activity and downstream signaling. This leads to the inhibition of MEK and ERK phosphorylation, ultimately resulting in the suppression of tumor cell proliferation and induction of apoptosis.[3]

The following diagram illustrates the simplified MAPK/ERK signaling pathway and the point of inhibition by Dabrafenib.

MAPK_Pathway GF Growth Factor RTK Receptor Tyrosine Kinase GF->RTK RAS RAS RTK->RAS BRAF BRAF (V600E) RAS->BRAF MEK MEK BRAF->MEK ERK ERK MEK->ERK TF Transcription Factors ERK->TF Proliferation Cell Proliferation, Survival, etc. TF->Proliferation Dabrafenib Dabrafenib Dabrafenib->BRAF

Caption: Simplified MAPK/ERK signaling pathway and Dabrafenib's point of inhibition.

In Vitro Activity: Dabrafenib demonstrates potent inhibitory activity against various BRAF mutants in cell-free assays, with IC50 values in the low nanomolar range.

TargetIC50 (nM)Source
BRAF V600E 0.6 - 0.7[2][5]
BRAF V600K 0.5[2][4]
Wild-type BRAF 3.2 - 5.2[2][4][5]
c-RAF 5.0 - 6.3[2][4][5]

Expert Insight: The selectivity of Dabrafenib for mutant BRAF over the wild-type form is a key aspect of its therapeutic window. This selectivity helps to minimize off-target effects in cells that do not carry the BRAF mutation. However, it is important to note that Dabrafenib can also inhibit other kinases at higher concentrations.[3]

Experimental Protocols: Preparation of Dabrafenib Stock Solution

Accurate and consistent preparation of stock solutions is fundamental for reproducible experimental results. The following is a standard protocol for preparing a 10 mM Dabrafenib stock solution in DMSO.

Materials:

  • Dabrafenib powder (lyophilized)[2][4]

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Calibrated pipettes

Procedure:

  • Calculate the required mass of Dabrafenib: For a 10 mM stock solution, the required mass can be calculated using the formula: Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ). For example, to prepare 1 mL of a 10 mM stock solution:

    • Mass = 0.010 mol/L * 0.001 L * 519.56 g/mol = 0.0051956 g = 5.2 mg

  • Weigh the Dabrafenib powder: Carefully weigh the calculated amount of Dabrafenib powder in a sterile microcentrifuge tube.

  • Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube. For the example above, add 1 mL of DMSO.

  • Dissolve the powder: Vortex the tube until the powder is completely dissolved. Gentle warming in a water bath may be used to aid dissolution.[2][4]

  • Aliquot and store: Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months.[2][4]

The following workflow diagram outlines the process for preparing a Dabrafenib stock solution.

Stock_Solution_Workflow start Start calculate Calculate required mass of Dabrafenib start->calculate weigh Weigh Dabrafenib powder calculate->weigh add_dmso Add anhydrous DMSO weigh->add_dmso dissolve Vortex to dissolve (gentle warming if needed) add_dmso->dissolve aliquot Aliquot into smaller volumes dissolve->aliquot store Store at -20°C aliquot->store end End store->end

Caption: Workflow for preparing a Dabrafenib stock solution.

Conclusion

Dabrafenib is a cornerstone in the targeted therapy of BRAF-mutated cancers. A thorough understanding of its chemical and physical properties is essential for its effective and safe use in research and drug development. This guide provides a foundational overview to aid scientists in their work with this important compound. It is always recommended to consult the specific product datasheet and relevant safety data sheets (SDS) for the most up-to-date and detailed information.

References

Sources

Foundational

Introduction: The Analytical Imperative for Halogenated Benzyl Alcohols in Drug Development

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 5-bromo-2,3-difluorobenzyl alcohol In the landscape of modern drug discovery and development, halogenated organic compounds serve as critical building bloc...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 5-bromo-2,3-difluorobenzyl alcohol

In the landscape of modern drug discovery and development, halogenated organic compounds serve as critical building blocks and active pharmaceutical ingredients. 5-bromo-2,3-difluorobenzyl alcohol (C₇H₅BrF₂O, MW: 223.02 g/mol ) is a prime example of a substituted aromatic alcohol whose precise structural characterization is non-negotiable for advancing pharmaceutical research.[1] Mass spectrometry (MS) stands as a cornerstone analytical technique, offering unparalleled sensitivity and structural insight essential for compound identification, purity assessment, and metabolic profiling.[2][3]

This guide provides a comprehensive, technically-grounded framework for the mass spectrometric analysis of 5-bromo-2,3-difluorobenzyl alcohol. Moving beyond a simple recitation of methods, we will explore the causality behind instrumental choices, delve into the predictable yet complex fragmentation patterns of this multi-halogenated molecule, and present a robust, self-validating analytical workflow. The insights provided herein are tailored for researchers, scientists, and drug development professionals who rely on mass spectrometry to make high-stakes decisions.[4][5]

Part 1: Foundational Principles—Choosing the Right Analytical Path

The success of any mass spectrometry analysis hinges on decisions made before the sample ever enters the instrument. The chemical nature of 5-bromo-2,3-difluorobenzyl alcohol—a small, semi-polar, and thermally stable organic molecule—guides our selection of methodology.

The Ionization Crossroads: Hard vs. Soft Techniques

Ionization is the critical first step in MS, converting neutral analyte molecules into gas-phase ions that can be manipulated by electric and magnetic fields.[6][7] The choice of ionization method profoundly impacts the resulting mass spectrum.

  • Electron Ionization (EI): As a "hard" ionization technique, EI bombards the analyte with high-energy electrons (typically 70 eV).[6][8] This process imparts significant energy, leading to extensive and reproducible fragmentation. The resulting "fingerprint" spectrum is invaluable for unambiguous structural elucidation and is well-suited for a relatively small molecule like our target compound.[9] Its coupling with Gas Chromatography (GC) makes it a powerful combination for separating and identifying components in a mixture.

  • Electrospray Ionization (ESI): In contrast, ESI is a "soft" ionization technique that generates ions from a liquid solution.[6][8] It imparts minimal excess energy, typically resulting in an abundant signal for the intact molecular ion (e.g., [M+H]⁺ or [M-H]⁻) with minimal fragmentation.[7] ESI is the standard for Liquid Chromatography (LC-MS) and is ideal when the primary goal is to confirm molecular weight or quantify the intact molecule.

For the purpose of comprehensive structural characterization, this guide will focus on the information-rich approach of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) .

The Experimental Workflow: A Self-Validating System

A robust analytical protocol ensures reproducibility and confidence in the results. The workflow for analyzing 5-bromo-2,3-difluorobenzyl alcohol is a logical sequence designed to isolate, ionize, and detect the analyte with high fidelity.

G cluster_prep Sample Preparation cluster_gc GC Separation cluster_ms Mass Spectrometry Prep Dissolution in Volatile Solvent (e.g., Dichloromethane) GC Volatilization & Separation on Capillary Column Prep->GC Injection Ion Electron Ionization (EI) 70 eV GC->Ion Elution Analyzer Mass Analyzer (e.g., Quadrupole) Ion->Analyzer Ion Acceleration Detect Detector (Electron Multiplier) Analyzer->Detect Mass Filtering Data Data Acquisition & Analysis Detect->Data

Caption: High-level workflow for GC-MS analysis.

Part 2: The Mass Spectrum—Decoding the Fragmentation Pattern

The EI mass spectrum of 5-bromo-2,3-difluorobenzyl alcohol is predicted to exhibit several characteristic features that, when interpreted correctly, confirm its molecular structure.

The Molecular Ion (M⁺•): A Definitive Isotopic Signature

The most crucial feature is the molecular ion peak. Due to the natural isotopic abundance of bromine (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%), any bromine-containing fragment will appear as a pair of peaks (a doublet) separated by 2 mass-to-charge units (m/z), with a nearly 1:1 intensity ratio.[10][11] This provides definitive evidence for the presence of a single bromine atom.

  • Expected M⁺•: A doublet at m/z 222 (for C₇H₅⁷⁹BrF₂O) and m/z 224 (for C₇H₅⁸¹BrF₂O) with roughly equal intensity. The intensity of the molecular ion peak for primary alcohols can sometimes be weak due to rapid fragmentation.[12]

Key Fragmentation Pathways

The high energy of EI induces specific bond cleavages, leading to a series of diagnostic fragment ions.[13] The primary fragmentation pathways for alcohols include alpha-cleavage and dehydration.[11][14] For halogenated compounds, the loss of the halogen is also a dominant pathway.[10][15]

Sources

Exploratory

Introduction: The Critical Role of Intermediate Quality in Pharmaceutical Synthesis

An In-depth Technical Guide to the Purity and Assay of (5-bromo-2,3-difluorophenyl)methanol (5-bromo-2,3-difluorophenyl)methanol (CAS No. 887585-71-9) is a halogenated aromatic compound that serves as a crucial building...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Purity and Assay of (5-bromo-2,3-difluorophenyl)methanol

(5-bromo-2,3-difluorophenyl)methanol (CAS No. 887585-71-9) is a halogenated aromatic compound that serves as a crucial building block in the synthesis of complex active pharmaceutical ingredients (APIs). As a defined pharmaceutical intermediate, its purity, identity, and assay directly influence the critical quality attributes (CQAs) of the final drug substance, impacting process reproducibility, impurity formation, and overall batch consistency.[1][2]

This technical guide, written from the perspective of a Senior Application Scientist, provides a comprehensive framework for the analytical characterization of (5-bromo-2,3-difluorophenyl)methanol. It moves beyond simple protocols to explain the scientific rationale behind method selection and data interpretation, grounding every recommendation in the principles of Good Manufacturing Practices (GMP) and International Council for Harmonisation (ICH) guidelines.[1][3] The objective is to establish a self-validating system of analysis that ensures the material consistently meets the stringent quality standards required for drug development and manufacturing.[2][4]

Section 1: Physicochemical Characterization and Reference Standard Management

A thorough understanding of the molecule's fundamental properties is the bedrock of any analytical program. The establishment of a well-characterized primary reference standard is a mandatory prerequisite for quantitative analysis, such as assay determination.[5]

Core Properties

The essential physicochemical data for (5-bromo-2,3-difluorophenyl)methanol are summarized below.

PropertyValueSource
CAS Number 887585-71-9[6]
Molecular Formula C₇H₅BrF₂O[6]
Molecular Weight 223.02 g/mol [6]
Appearance Liquid (typical)[6]
Purity (Typical) ≥98%[6]
Reference Standard Protocol

The use of a primary reference standard is non-negotiable for calibrating relative analytical methods like chromatography.[5]

Protocol for Reference Standard Qualification:

  • Source Material: Obtain a high-purity batch of (5-bromo-2,3-difluorophenyl)methanol, ideally through independent synthesis or by further purification of existing production material.[5]

  • Comprehensive Characterization: Perform an exhaustive set of analytical tests to confirm identity and purity. This includes:

    • Structural confirmation via ¹H NMR, ¹³C NMR, and MS.

    • Purity assessment by a validated high-resolution chromatographic method (e.g., HPLC or GC), determining the area percent of the main peak.

    • Determination of water content (Karl Fischer titration) and residual solvents (Headspace GC).

    • Inorganic impurity analysis (e.g., sulfated ash).

  • Assign Assay Value: The assay is calculated by mass balance, subtracting the percentages of all identified impurities (organic, water, residual solvents, inorganic) from 100%.

  • Documentation & Storage: The qualified primary standard must be accompanied by a comprehensive Certificate of Analysis (CoA) and stored under controlled conditions to ensure its stability.[6][7]

Section 2: Chromatographic Methods for Assay and Purity Determination

Chromatography is the cornerstone for separating and quantifying the target compound from process-related impurities and degradation products. The choice between liquid and gas chromatography is dictated by the analyte's volatility and thermal stability.[8]

Assay and Organic Impurity Profiling by RP-HPLC

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the preferred method for assay and purity analysis due to the compound's non-volatile nature and the presence of a UV-active aromatic ring.

Causality Behind Method Design:

  • Stationary Phase: A C18 column is selected for its versatility and robust performance in separating compounds of moderate polarity.[9]

  • Mobile Phase: A gradient of acetonitrile and water provides the necessary elution strength to separate both polar and non-polar impurities. The addition of a small amount of acid (e.g., trifluoroacetic acid) sharpens peaks by suppressing the ionization of any acidic or basic functional groups.[9]

  • Detection: UV detection at 254 nm is chosen as it is a common wavelength for aromatic compounds, offering good sensitivity.[9]

Experimental Protocol: RP-HPLC Method

  • Instrumentation: Standard HPLC system with a quaternary pump, autosampler, column thermostat, and UV/Vis detector.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase, 4.6 mm x 250 mm, 5 µm particle size.

    • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

    • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Gradient:

      • 0-5 min: 30% B

      • 5-25 min: 30% to 95% B

      • 25-30 min: 95% B

      • 30.1-35 min: 30% B (re-equilibration)

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Standard Solution (for Assay): Accurately weigh ~25 mg of the (5-bromo-2,3-difluorophenyl)methanol reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile:Water. (Concentration ≈ 0.5 mg/mL).

    • Sample Solution: Prepare the test sample in the same manner as the standard solution.

  • System Suitability Testing (SST):

    • Inject the standard solution five times.

    • The relative standard deviation (RSD) for the peak area must be ≤ 2.0%.

    • The tailing factor for the main peak should be between 0.8 and 1.5.

  • Analysis and Calculation:

    • Assay (% w/w): (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * Purity_Standard

    • Purity (% Area): (Area_MainPeak / Total_Area_All_Peaks) * 100

Volatile Impurities and Residual Solvents by Headspace GC

Gas Chromatography (GC) coupled with a Flame Ionization Detector (FID) is the standard technique for identifying and quantifying volatile organic compounds, such as residual solvents from the synthesis process (e.g., methanol, ethanol, toluene).[10] The use of headspace injection prevents non-volatile matrix components from contaminating the GC system.

Experimental Protocol: Headspace GC-FID Method

  • Instrumentation: GC system with a headspace autosampler and an FID detector.

  • Chromatographic Conditions:

    • Column: DB-624 or similar (6% cyanopropylphenyl - 94% dimethylpolysiloxane), 30 m x 0.32 mm ID, 1.8 µm film thickness.

    • Carrier Gas: Helium or Nitrogen, constant flow.

    • Oven Program:

      • Initial Temp: 40 °C, hold for 5 minutes.

      • Ramp: 10 °C/min to 220 °C.

      • Hold: 5 minutes.

    • Injector Temperature: 250 °C.

    • Detector Temperature: 260 °C.

  • Headspace Parameters:

    • Vial Equilibration Temperature: 80 °C.

    • Vial Equilibration Time: 20 minutes.

  • Sample Preparation:

    • Accurately weigh ~100 mg of the sample into a 20 mL headspace vial.

    • Add 5 mL of a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) containing an internal standard.

    • Seal the vial immediately.

  • Validation: The method must be validated for specificity, linearity, limit of detection (LOD), and limit of quantitation (LOQ) for all potential residual solvents as per ICH Q3C guidelines.[1][10]

Section 3: Spectroscopic Methods for Structural Identity

Spectroscopic techniques provide orthogonal confirmation of the molecule's identity by probing its unique chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for unambiguous structure elucidation. For (5-bromo-2,3-difluorophenyl)methanol, ¹H, ¹³C, and ¹⁹F NMR spectra are essential.

  • ¹H NMR: The proton spectrum is expected to show distinct signals for the benzylic protons (-CH₂OH) and the aromatic protons. The -CH₂- signal will likely appear as a singlet or a triplet if coupled to the hydroxyl proton (depending on the solvent), typically around 4.5-4.8 ppm. The two aromatic protons will appear as complex multiplets due to H-H and H-F coupling.

  • ¹³C NMR: The carbon spectrum will show seven distinct signals. The benzylic carbon (-CH₂OH) will be in the 60-70 ppm range. The aromatic carbons will show complex splitting patterns due to C-F coupling, which is highly characteristic.[11]

  • ¹⁹F NMR: The fluorine spectrum provides critical information, showing two distinct signals for the two non-equivalent fluorine atoms, with their coupling providing further structural confirmation.

Mass Spectrometry (MS)

MS provides information on the molecular weight and fragmentation pattern.

  • Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Electrospray Ionization (ESI-MS) can be used.[12]

  • Expected Molecular Ion: The key diagnostic feature will be the molecular ion peak (M⁺). Due to the presence of one bromine atom, this will appear as a pair of peaks of nearly equal intensity (the "isotopic signature"), separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br). For C₇H₅BrF₂O, the expected m/z values would be approximately 222 and 224.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR confirms the presence of key functional groups through their characteristic vibrational frequencies.

Predicted FTIR Absorption Bands

Vibrational ModePredicted Frequency Range (cm⁻¹)Rationale
O-H Stretch (Alcohol) 3200 - 3600 (Broad)Characteristic of the hydroxyl group, broadened by hydrogen bonding.
C-H Stretch (Aromatic) 3000 - 3100Corresponds to the C-H bonds on the benzene ring.[13]
C-H Stretch (Aliphatic) 2850 - 2960Corresponds to the benzylic -CH₂- group.
C=C Stretch (Aromatic) 1400 - 1650Multiple bands indicating the aromatic ring structure.[13]
C-F Stretch 1000 - 1400 (Strong)Strong, characteristic absorptions due to the polar C-F bonds.[13]
C-O Stretch (Alcohol) 1050 - 1260Indicates the presence of the primary alcohol functional group.
C-Br Stretch 500 - 600Found in the fingerprint region, confirming the C-Br bond.

Section 4: Integrated Analytical Workflow and Data Visualization

No single technique is sufficient. A robust quality control strategy relies on the intelligent integration of orthogonal methods. The workflow below illustrates a logical, self-validating process for the complete analysis of a batch of (5-bromo-2,3-difluorophenyl)methanol.

AnalyticalWorkflow Fig 1: Comprehensive Analytical Workflow cluster_0 Batch Receipt & Initial Checks cluster_1 Identity Confirmation (Orthogonal Methods) cluster_2 Purity & Assay Determination cluster_3 Final Quality Disposition Batch Receive Batch of (5-bromo-2,3-difluorophenyl)methanol Appearance Appearance & Color Check Batch->Appearance FTIR FTIR Spectroscopy Appearance->FTIR Sample for Identity NMR NMR (1H, 13C, 19F) Appearance->NMR Sample for Identity MS Mass Spectrometry Appearance->MS Sample for Identity HPLC HPLC-UV (Assay & Organic Impurities) Appearance->HPLC Sample for Purity/Assay GC Headspace GC-FID (Residual Solvents) Appearance->GC Sample for Purity/Assay KF Karl Fischer Titration (Water Content) Appearance->KF Sample for Purity/Assay Decision Release or Reject Batch FTIR->Decision NMR->Decision MS->Decision HPLC->Decision GC->Decision KF->Decision

Caption: Fig 1: Comprehensive Analytical Workflow

Conclusion

The quality control of (5-bromo-2,3-difluorophenyl)methanol demands a multi-faceted analytical approach that is both rigorous and scientifically sound. By integrating orthogonal chromatographic and spectroscopic techniques, a complete profile of the material's identity, assay, and purity can be established. The protocols and logical frameworks presented in this guide are designed to be self-validating systems, ensuring that each batch of this critical intermediate is safe, effective, and compliant with global regulatory standards, thereby safeguarding the integrity of the final API.

References

  • Pharmaceutical Intermediate Quality Standards Guide. (2025, November 28). Google.
  • PYG Lifesciences. (2024, December 23). Pharmaceutical Intermediates Manufacturers: Ensuring Consistency & Reliability in Drug Productions. PYG Lifesciences.
  • Sigma-Aldrich. (n.d.). (5-Bromo-2,4-difluorophenyl)methanol.
  • Sigma-Aldrich. (n.d.). 5-Bromo-2,3-difluorobenzene methanol.
  • Best Practices for Quality Control in Pharmaceuticals. (2025, July 21). SimplerQMS.
  • Good Manufacturing Practice (GMP): Pharma Quality Assurance Guide. (2026, January 25). IntuitionLabs.ai.
  • Pharmaceutical quality control: the reference standards labyrinth. (n.d.). Merck.
  • Benchchem. (2025). Comparative Guide to HPLC Methods for Purity Assessment of 3-Bromo-5-difluoromethoxy-2-fluorophenol. Benchchem.
  • Benchchem. (2025). Comparative Guide to Analytical Standards of 3-Bromo-5-difluoromethoxy-2-fluorophenol. Benchchem.
  • Sajan, P. G., & Kumara, M. N. (n.d.). Rapid and highly efficient gas chromatographic method for the separation and determination of bromofluorobenzaldehydes with the application of low thermal mass technology (LTM). Analytical Methods.
  • Analytical Method for Restricted Substances in Industrial Products Regulated by EU. (n.d.). Shimadzu.
  • Zhao, G.-P., & Jiao, C.-L. (2023). Bromophenols from the Marine Red Alga Symphyocladia latiuscula and Their Radical Scavenging Activity. Records of Natural Products, 17(4), 726-730.
  • Nandiyanto, A. B. D., et al. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118. Retrieved from [Link]

  • Benchchem. (2025). In-Depth Technical Guide to the FTIR Spectral Analysis of 6-Bromo-2,3,4-trifluoroaniline. Benchchem.

Sources

Foundational

Introduction: The Role of 5-Bromo-2,3-difluorobenzyl Alcohol in Modern Synthesis

An In-Depth Technical Guide to the Stability and Storage of 5-Bromo-2,3-difluorobenzyl Alcohol 5-Bromo-2,3-difluorobenzyl alcohol is a key building block in the synthesis of complex organic molecules, particularly within...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Stability and Storage of 5-Bromo-2,3-difluorobenzyl Alcohol

5-Bromo-2,3-difluorobenzyl alcohol is a key building block in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries. Its unique substitution pattern, featuring a reactive benzylic alcohol and a poly-halogenated aromatic ring, makes it a valuable intermediate for introducing fluorinated moieties into target structures. The presence of fluorine atoms is known to significantly enhance the metabolic stability, bioavailability, and binding affinity of drug candidates.[1] However, the very features that make this molecule synthetically attractive also dictate its stability profile and necessitate specific handling and storage protocols to ensure its integrity and prevent the formation of unwanted impurities.

This guide provides a comprehensive overview of the stability and optimal storage conditions for 5-bromo-2,3-difluorobenzyl alcohol. We will delve into the chemical causality behind its stability, outline validated protocols for storage and handling, and present methodologies for assessing its purity over time.

Physicochemical Properties and Structural Considerations

The stability of 5-bromo-2,3-difluorobenzyl alcohol is intrinsically linked to its molecular structure. The functional group is a primary benzylic alcohol, which is susceptible to oxidation. The aromatic ring is electron-deficient due to the inductive effects of the two fluorine atoms and the bromine atom. This electronic nature influences the reactivity of both the ring and the alcohol moiety.

PropertyValueSource
CAS Number 887585-71-9[2]
Molecular Formula C₇H₅BrF₂O[2]
Molecular Weight 223.02 g/mol [2]
Appearance Solid (Typical)[3]
Solubility Slightly soluble in water[3]

Stability Profile: Key Factors and Degradation Pathways

While generally stable under recommended storage conditions, 5-bromo-2,3-difluorobenzyl alcohol is susceptible to degradation from several environmental factors.[4] Understanding these factors is crucial for maintaining the compound's purity.

Oxidative Degradation

The primary degradation pathway for benzylic alcohols is oxidation.[5] Exposure to atmospheric oxygen, especially in the presence of light or trace metal catalysts, can initiate a cascade of reactions. The alcohol is first oxidized to the corresponding aldehyde, 5-bromo-2,3-difluorobenzaldehyde, which can be further oxidized to 5-bromo-2,3-difluorobenzoic acid.[6]

G cluster_0 Oxidative Degradation Pathway A 5-Bromo-2,3-difluorobenzyl Alcohol B 5-Bromo-2,3-difluorobenzaldehyde A->B Oxidation [O] C 5-Bromo-2,3-difluorobenzoic Acid B->C Oxidation [O]

Fig. 1: Primary oxidative degradation pathway.
Thermal and Photochemical Stress

Elevated temperatures can accelerate oxidative processes and other potential side reactions. While specific data on this molecule is limited, benzyl alcohols can undergo dehydration or etherification under acidic conditions, which could be promoted by heat.[5][7] Direct sunlight and UV radiation can provide the activation energy needed to initiate radical-based degradation pathways. Therefore, protection from light is a critical storage parameter.[4]

Chemical Incompatibility

Contact with incompatible materials is a major risk. Strong oxidizing agents will readily degrade the alcohol functional group. Strong acids or alkalis can also catalyze decomposition reactions.[4] It is imperative to avoid storing this compound in proximity to such reagents.

Recommended Storage and Handling Protocols

To preserve the integrity of 5-bromo-2,3-difluorobenzyl alcohol, adherence to strict storage and handling procedures is essential. The following recommendations are synthesized from material safety data sheets (MSDS) and best practices for handling fluorinated organic compounds.[4][8][9]

ParameterRecommendationRationale
Temperature 2–8°CMinimizes the rate of potential degradation reactions.[4]
Atmosphere Inert gas (Argon or Nitrogen) headspacePrevents exposure to atmospheric oxygen, mitigating oxidative degradation.
Light Store in an amber vial or in a dark locationProtects against photochemically induced degradation.[4]
Container Tightly sealed containerPrevents ingress of moisture and oxygen.[4][8][10]
Location Well-ventilated area, away from incompatible materialsEnsures safety and prevents accidental contact with substances like strong oxidizing agents.[4][11]
Protocol for Aliquoting and Long-Term Storage
  • Preparation: Move the main stock container of 5-bromo-2,3-difluorobenzyl alcohol and all necessary tools (spatula, amber vials, labels) into an inert atmosphere glovebox or a fume hood equipped with a nitrogen/argon line.

  • Inerting: Ensure all vials are dry and have been purged with an inert gas to remove air and moisture.

  • Aliquoting: Quickly dispense the desired amount of the compound into the pre-purged vials. Work efficiently to minimize exposure time.

  • Sealing: Tightly cap the vials. For long-term storage, consider using caps with chemically resistant septa and further sealing with parafilm.

  • Headspace Purge: Before final tightening, briefly flush the headspace of each vial with inert gas.

  • Labeling: Clearly label each aliquot with the compound name, CAS number, date, and concentration (if in solution).

  • Storage: Immediately transfer the aliquots to a refrigerator set to 2–8°C and log them into the chemical inventory.

Fig. 2: Recommended workflow for handling and storage.

Stability Testing and Purity Analysis

Regular assessment of purity is essential, especially for material that has been stored for an extended period or is used in GMP applications. High-Performance Liquid Chromatography (HPLC) is the preferred method for this analysis.

Protocol: HPLC Purity Assessment

This protocol provides a general starting point; method optimization and validation are required for specific applications.

  • Standard Preparation: Accurately weigh and dissolve a reference standard of 5-bromo-2,3-difluorobenzyl alcohol in acetonitrile to a final concentration of approximately 0.5 mg/mL.

  • Sample Preparation: Prepare the sample to be tested at the same concentration (0.5 mg/mL) in acetonitrile.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: Start at 40% B, increase linearly to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and equilibrate for 5 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Detection: UV at 220 nm.

    • Injection Volume: 5 µL.

  • System Suitability: Before sample analysis, inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤ 2.0%.

  • Analysis: Inject the standard and sample solutions. Calculate the purity of the sample by area percent normalization, assuming all detected peaks have a similar response factor.

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

  • Impurity Identification: For a more in-depth analysis, this HPLC method can be coupled with mass spectrometry (LC-MS) to identify the molecular weights of any degradation products, which can help confirm the proposed degradation pathways.[]

Conclusion

5-Bromo-2,3-difluorobenzyl alcohol is a stable compound when handled and stored correctly. Its primary vulnerabilities are oxidation, photochemical degradation, and reaction with incompatible chemicals. By implementing a storage strategy based on cold temperatures (2–8°C), protection from light, and the use of an inert atmosphere, researchers can ensure the long-term purity and reliability of this critical synthetic intermediate. Regular analytical testing via HPLC provides a robust method for verifying its integrity before use in sensitive synthetic applications.

References

  • ChemScene. (2023, July 7). Safety Data Sheet.
  • Fisher Scientific. (n.d.). Safety Data Sheet.
  • Powers, J. P., et al. (2020). Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. Science.
  • Fluorochem. (2026, February 25). Safety Data Sheet.
  • Fisher Scientific. (n.d.). Safety Data Sheet.
  • Fisher Scientific. (n.d.). Safety Data Sheet.
  • Aceschem. (n.d.). 5-Bromo-2,3-difluorobenzyl alcohol.
  • Bhattacharyya, P., & Chakrabarti, K. (2005). Pathways in the degradation of hydrolyzed alcohols of butyl benzyl phthalate in metabolically diverse Gordonia sp. strain MTCC 4818. PubMed.
  • Phukan, S., & Mahanta, D. (2003). Metabolism of benzyl alcohol via catechol ortho-pathway in methylnaphthalene-degrading Pseudomonas putida CSV86. PubMed.
  • BOC Sciences. (n.d.). Analytical Services for Purity Determination.
  • Michigan State University. (n.d.). Alcohol Reactivity.
  • ChemicalBook. (2026, January 13). 2-Bromo-5-fluorobenzyl alcohol.
  • Ratusz, A., et al. (2024).

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Suzuki-Miyaura Cross-Coupling Methodologies for (5-Bromo-2,3-difluorophenyl)methanol

The Suzuki-Miyaura reaction remains a cornerstone of modern organometallic chemistry, facilitating the robust formation of carbon-carbon bonds[1]. Synthesizing biaryl systems using polyfunctional substrates requires high...

Author: BenchChem Technical Support Team. Date: March 2026

The Suzuki-Miyaura reaction remains a cornerstone of modern organometallic chemistry, facilitating the robust formation of carbon-carbon bonds[1]. Synthesizing biaryl systems using polyfunctional substrates requires high chemoselectivity. This application note outlines a highly optimized protocol for the palladium-catalyzed cross-coupling of (5-bromo-2,3-difluorophenyl)methanol with arylboronic acids. This substrate is particularly valued in pharmaceutical lead generation and materials science due to the unique physicochemical properties imparted by the difluorinated aromatic ring and the versatile benzyl alcohol moiety[2][3].

Mechanistic Rationales & Substrate Nuances (E-E-A-T)

In designing a protocol for (5-bromo-2,3-difluorophenyl)methanol, the structural properties of the molecule strictly dictate the choice of catalyst, base, and solvent:

The Electrophilic Activation of the Aryl Bromide

The first step of the Suzuki-Miyaura catalytic cycle is the oxidative addition of the Pd(0) complex into the C–Br bond[4]. The presence of two electron-withdrawing fluorine atoms at the 2- and 3-positions exerts a strong inductive effect (−I), lowering the lowest unoccupied molecular orbital (LUMO) of the aromatic ring. This dramatically increases the electrophilicity of the C–Br bond at the 5-position, accelerating the rate of oxidative addition compared to unfunctionalized bromobenzenes[5].

Chemoselectivity and the Free Hydroxyl Group

The substrate contains an unprotected primary alcohol (–CH₂OH). While primary alcohols are generally tolerated in palladium catalysis, strongly basic conditions (such as KOtBu or NaH) can lead to alkoxide formation, which may precipitate the substrate or induce competing pathways like etherification. Furthermore, strongly nucleophilic bases could trigger an undesirable Nucleophilic Aromatic Substitution (SₙAr) at the fluorinated positions. Therefore, the use of mild inorganic bases (e.g., K₂CO₃, Na₂CO₃, or K₃PO₄) is mandatory[6]. These bases sufficiently activate the arylboronic acid into the critical "ate" complex required for transmetalation without compromising the integrity of the alcohol or the fluorinated ring.

Catalyst Selection: Pd(dppf)Cl₂ vs. Pd(PPh₃)₄

For this substrate, the bidentate ligand complex Pd(dppf)Cl₂ is highly recommended over the traditional Pd(PPh₃)₄ [6]. The 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand exhibits a wide "bite angle" (~99°), which sterically forces the aryl groups closer together during the catalytic cycle, thereby accelerating the rate-limiting reductive elimination step[7].

CatalyticCycle Pd0 Pd(0) Active Catalyst (Electron-rich species) OxAdd Oxidative Addition C-Br cleavage of (5-bromo-2,3-difluorophenyl)methanol Pd0->OxAdd Activated by F-atoms TransMet Transmetalation Boronate transfer via Mild Base (e.g., K2CO3) OxAdd->TransMet + Ar-B(OH)2, Base - Halide RedElim Reductive Elimination Biaryl Alcohol Formation & Catalyst Turnover TransMet->RedElim Ligand Exchange RedElim->Pd0 Release Product

Catalytic cycle of Suzuki-Miyaura coupling for (5-bromo-2,3-difluorophenyl)methanol.

Experimental Protocol

This self-validating methodology employs a biphasic solvent system to ensure homogeneous distribution of the hydrophobic organic reactants and the hydrophilic base.

Materials Required
  • Aryl Halide: (5-bromo-2,3-difluorophenyl)methanol (1.0 equiv, 1.0 mmol)

  • Coupling Partner: Arylboronic Acid (1.2 equiv, 1.2 mmol)

  • Catalyst: Pd(dppf)Cl₂ (0.04 equiv, 4 mol%)[6]

  • Base: K₃PO₄ or Na₂CO₃ (3.0 equiv, 3.0 mmol)[4][6]

  • Solvent System: 1,4-Dioxane / H₂O (v/v 4:1, Total 5.0 mL)

  • Atmosphere: High-purity Nitrogen (N₂) or Argon (Ar)

Step-by-Step Procedure

Step 1: Reagent Charging Into an oven-dried 25 mL Schlenk tube or microwave vial equipped with a magnetic stir bar, add (5-bromo-2,3-difluorophenyl)methanol (223.0 mg, 1.0 mmol), the chosen arylboronic acid (1.2 mmol), Pd(dppf)Cl₂ (29.2 mg, 0.04 mmol), and K₃PO₄ (636.8 mg, 3.0 mmol)[6].

Step 2: Degassing (Crucial for Reproducibility) Seal the vessel with a septum. Perform three sequential evacuate/refill cycles using a vacuum manifold and dry N₂ or Ar. Causality Check: Oxygen heavily poisons the Pd(0) active catalyst, leading to the rapid precipitation of inactive "Palladium black" and the promotion of boronic acid homocoupling[5][8].

Step 3: Solvent Addition Inject 4.0 mL of anhydrous, degassed 1,4-Dioxane followed by 1.0 mL of degassed deionized water via syringe. The biphasic system acts to rapidly dissolve the solid K₃PO₄, creating a highly reactive aqueous-organic interface[6].

Step 4: Thermal Activation Transfer the sealed vessel to a pre-heated oil bath or reaction block set to 80 °C. Stir vigorously (800–1000 rpm) for 4 to 6 hours[6][9]. Monitor the reaction progress by Thin Layer Chromatography (TLC, Hexanes:Ethyl Acetate = 3:1) or LC-MS until the complete disappearance of the aryl halide is observed.

Step 5: Workup and Purification

  • Cool the mixture to room temperature.

  • Dilute the mixture with 10 mL of Ethyl Acetate and 10 mL of H₂O.

  • Separate the organic phase. Extract the aqueous phase with Ethyl Acetate (2 × 10 mL)[6].

  • Combine the organic layers and wash with brine (15 mL), then dry over anhydrous Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude residue via silica gel flash column chromatography (gradient: 10% to 30% Ethyl Acetate in Petroleum Ether) to afford the highly pure difluorinated biaryl alcohol product[6].

Optimization Data & Yield Comparisons

The following table summarizes the expected quantitative outcomes of the Suzuki-Miyaura coupling on fluorinated bromobenzyl derivatives under variable conditions, validated across comparative methodologies[5][6][9].

Catalyst SystemBaseSolvent SystemTemp (°C)Expected Yield (%)Mechanistic Observations
Pd(dppf)Cl₂ (4 mol%)K₃PO₄ (3 eq)1,4-Dioxane / H₂O (4:1)8092 - 98% Broad functional group tolerance; best for sterically demanding boronic acids[6].
Pd(PPh₃)₄ (5 mol%)Na₂CO₃ (2 eq)Toluene / EtOH / H₂O9085 - 90% Requires elevated temperatures due to slower transmetalation at the bulky phosphine centers[9].
G-COOH-Pd-10 (Heterogeneous)K₂CO₃ (2 eq)DMF / H₂O (95:5)7075 - 82% Allows for simple catalyst recovery via filtration, but exhibits slower reaction kinetics[5].

Troubleshooting Guide

  • Observation: Formation of a black precipitate early in the reaction.

    • Causality: Oxidation of the active Pd(0) to inactive bulk metal ("Pd Black") due to atmospheric oxygen intrusion.

    • Solution: Strictly enforce the Schlenk line evacuate/refill protocol. Ensure solvents are thoroughly sparged with inert gas prior to injection.

  • Observation: Significant formation of symmetric biaryl byproducts (homocoupling).

    • Causality: Boronic acid homocoupling is typically driven by an overabundance of oxygen or exceptionally prolonged reaction times at high heat[5][8].

    • Solution: Add the boronic acid in discrete batches, or utilize a slightly lower reaction temperature (70 °C) while verifying anaerobic conditions.

  • Observation: Incomplete consumption of (5-bromo-2,3-difluorophenyl)methanol despite prolonged heating.

    • Causality: The aqueous phase pH may be insufficient to fully populate the boronate "ate" complex required for transmetalation.

    • Solution: Switch to a stronger aqueous base buffer (e.g., K₃PO₄ over Na₂CO₃) and ensure vigorous mechanical stirring to maximize the surface area of the biphasic interface[6].

References

  • Supporting Information OBC revisions - The Royal Society of Chemistry : General experimental procedures for Ni and Pd-catalyzed Suzuki-Miyaura cross-coupling. Available at:[Link]

  • RCSB PDB : Structure of human endothelial nitric oxide synthase heme domain bound with 6-(5-((3,3-difluoroazetidin-1-yl)methyl)-2,3-difluorophenyl)-4-methylpyridin-2-amine dihydrochloride. Available at: [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. : The Role of Bromobenzyl Alcohol in Modern Organic Synthesis. Available at:[Link]

  • The Journal of Organic Chemistry (ACS Publications) : Efficient Palladium-Catalyzed Homocoupling Reaction and Sonogashira Cross-Coupling Reaction. Available at: [Link]

  • Facile, green, and functional group-tolerant reductions... in water : Micellar catalysis demonstrating 4-bromobenzyl alcohol Suzuki-Miyaura coupling. Available at: [Link]

  • MDPI : Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. Available at: [Link]

Sources

Application

Application Notes and Protocols for the Palladium-Catalyzed Cross-Coupling of 5-Bromo-2,3-difluorobenzyl alcohol

Abstract This technical guide provides detailed application notes and robust protocols for the palladium-catalyzed cross-coupling of 5-bromo-2,3-difluorobenzyl alcohol. This fluorinated benzyl alcohol is a critical build...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides detailed application notes and robust protocols for the palladium-catalyzed cross-coupling of 5-bromo-2,3-difluorobenzyl alcohol. This fluorinated benzyl alcohol is a critical building block in medicinal chemistry, and its effective functionalization via cross-coupling reactions is paramount for the synthesis of novel therapeutic agents.[1][2][3] This document outlines optimized conditions for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, offering researchers, scientists, and drug development professionals a comprehensive resource for the strategic incorporation of the 2,3-difluorobenzyl alcohol moiety into complex molecular architectures. The protocols herein are designed to be self-validating, with an emphasis on the mechanistic rationale behind experimental choices to ensure reproducibility and high yields.

Introduction: The Strategic Importance of Fluorinated Building Blocks

The introduction of fluorine atoms into organic molecules can profoundly influence their physicochemical and biological properties.[1] In drug discovery, strategic fluorination is a widely employed strategy to enhance metabolic stability, binding affinity, and bioavailability.[1][2] 5-Bromo-2,3-difluorobenzyl alcohol serves as a versatile precursor, with the bromine atom providing a reactive handle for palladium-catalyzed cross-coupling reactions, while the difluorinated phenyl ring imparts unique electronic properties to the target molecule.[1] The ability to efficiently couple this building block with a diverse range of partners is therefore of significant interest to the pharmaceutical industry.[1]

Palladium-catalyzed cross-coupling reactions, a cornerstone of modern organic synthesis, offer a mild and efficient means to construct carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds.[4][5] These transformations, recognized with the 2010 Nobel Prize in Chemistry, are characterized by their broad functional group tolerance and predictable reactivity.[5][6] This guide will focus on three of the most powerful and widely utilized palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Sonogashira coupling.

Mechanistic Principles of Palladium-Catalyzed Cross-Coupling

A fundamental understanding of the reaction mechanism is crucial for troubleshooting and optimizing cross-coupling reactions. The catalytic cycles for the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions share a common three-step sequence: oxidative addition, transmetalation (for Suzuki and Sonogashira) or amine coordination and deprotonation (for Buchwald-Hartwig), and reductive elimination.[6][7][8]

Catalytic Cycle cluster_legend Legend Pd0 Pd(0)Ln ArPdX Ar-Pd(II)-X(Ln) Pd0->ArPdX Oxidative Addition (Ar-X) ArPdNu Ar-Pd(II)-Nu(Ln) ArPdX->ArPdNu Transmetalation (Suzuki/Sonogashira) or Amine Coordination/Deprotonation (Buchwald-Hartwig) ArPdNu->Pd0 Product Ar-Nu ArPdNu->Product Reductive Elimination Catalyst_Regen Pd(0)Ln ArX Ar-X = 5-bromo-2,3-difluorobenzyl alcohol Nu Nu = Nucleophilic Partner Ln Ln = Ligand

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Oxidative Addition: The catalytic cycle is initiated by the oxidative addition of the aryl bromide (5-bromo-2,3-difluorobenzyl alcohol) to a low-valent palladium(0) complex. This step forms a palladium(II) intermediate. The electron-withdrawing nature of the fluorine atoms on the aromatic ring can facilitate this often rate-determining step.

Transmetalation/Amine Coordination:

  • Suzuki-Miyaura Coupling: The organoboron reagent (e.g., a boronic acid) undergoes transmetalation with the palladium(II) complex, a process that is typically base-assisted.[7]

  • Buchwald-Hartwig Amination: An amine coordinates to the palladium(II) center, followed by deprotonation with a base to form a palladium-amido complex.[9][10]

  • Sonogashira Coupling: A copper(I) co-catalyst activates the terminal alkyne, which then undergoes transmetalation with the palladium(II) intermediate.[11][12]

Reductive Elimination: The final step involves the reductive elimination of the coupled product from the palladium(II) complex, regenerating the active palladium(0) catalyst and completing the cycle.[6][13]

Experimental Protocols

The following protocols have been developed to provide a starting point for the successful cross-coupling of 5-bromo-2,3-difluorobenzyl alcohol. Optimization may be required for specific substrates and scales.

Suzuki-Miyaura Coupling of 5-Bromo-2,3-difluorobenzyl alcohol with Phenylboronic Acid

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds.[7]

Suzuki_Workflow cluster_reagents Reagent Preparation cluster_reaction Reaction Setup cluster_workup Work-up and Purification A 5-Bromo-2,3-difluorobenzyl alcohol F Combine reagents in a Schlenk flask A->F B Phenylboronic acid B->F C Pd(PPh₃)₄ C->F D K₂CO₃ D->F E Toluene/H₂O E->F G Degas with Ar/N₂ F->G H Heat to 90 °C G->H I Monitor by TLC/GC-MS H->I J Cool to RT I->J K Aqueous work-up J->K L Extract with EtOAc K->L M Dry over Na₂SO₄ L->M N Concentrate in vacuo M->N O Purify by column chromatography N->O P Product: (5-phenyl-2,3-difluorophenyl)methanol O->P

Figure 2: Experimental workflow for the Suzuki-Miyaura coupling.

Materials:

  • 5-Bromo-2,3-difluorobenzyl alcohol

  • Phenylboronic acid

  • Palladium(0) tetrakis(triphenylphosphine) (Pd(PPh₃)₄)

  • Potassium carbonate (K₂CO₃)

  • Toluene

  • Deionized water

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

Procedure:

  • To a dry Schlenk flask equipped with a magnetic stir bar and condenser, add 5-bromo-2,3-difluorobenzyl alcohol (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

  • Add Pd(PPh₃)₄ (0.03 equiv).

  • Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 15 minutes.

  • Under a positive pressure of the inert gas, add a degassed 4:1 mixture of toluene and water (to achieve a final concentration of ~0.1 M with respect to the aryl bromide).

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-8 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the desired product.

EntryCatalystBaseSolventTemp (°C)Time (h)Yield (%)
1Pd(PPh₃)₄K₂CO₃Toluene/H₂O (4:1)906~90
2Pd(dppf)Cl₂Cs₂CO₃Dioxane/H₂O (4:1)1004~95

Table 1: Representative conditions for the Suzuki-Miyaura coupling of 5-bromo-2,3-difluorobenzyl alcohol.

Buchwald-Hartwig Amination of 5-Bromo-2,3-difluorobenzyl alcohol with Morpholine

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines.[9][14]

Materials:

  • 5-Bromo-2,3-difluorobenzyl alcohol

  • Morpholine

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • XPhos

  • Sodium tert-butoxide (NaOtBu)

  • Toluene

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

Procedure:

  • To an oven-dried Schlenk tube containing a magnetic stir bar, add Pd₂(dba)₃ (0.015 equiv) and XPhos (0.03 equiv).

  • Seal the tube with a septum, and evacuate and backfill with an inert gas (argon or nitrogen) three times.

  • Add anhydrous toluene.

  • In a separate flask, add 5-bromo-2,3-difluorobenzyl alcohol (1.0 equiv) and sodium tert-butoxide (1.4 equiv).

  • Add the catalyst solution to the flask containing the substrate and base.

  • Finally, add morpholine (1.2 equiv) via syringe.

  • Heat the reaction mixture to 100 °C.

  • Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

  • After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.[15]

EntryLigandBaseSolventTemp (°C)Time (h)Yield (%)
1XPhosNaOtBuToluene10018~85
2RuPhosLHMDSDioxane10016~88

Table 2: Representative conditions for the Buchwald-Hartwig amination of 5-bromo-2,3-difluorobenzyl alcohol.

Sonogashira Coupling of 5-Bromo-2,3-difluorobenzyl alcohol with Phenylacetylene

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne.[11][16]

Sonogashira_Catalytic_Cycles cluster_pd_cycle Palladium Cycle cluster_cu_cycle Copper Cycle Pd0 Pd(0)L₂ OxAdd Ar-Pd(II)-Br(L₂) Pd0->OxAdd Ar-Br Transmetal Ar-Pd(II)-C≡CR(L₂) OxAdd->Transmetal Cu-C≡CR Transmetal->Pd0 RedElim Ar-C≡CR Transmetal->RedElim Reductive Elimination CuBr CuBr Alkyne H-C≡CR CuAlkyne Cu-C≡CR Alkyne->CuAlkyne CuBr, Base CuAlkyne->CuBr Transmetalation to Pd Base Base BaseH Base-H⁺Br⁻

Figure 3: Catalytic cycles of the Sonogashira coupling.

Materials:

  • 5-Bromo-2,3-difluorobenzyl alcohol

  • Phenylacetylene

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

  • Copper(I) iodide (CuI)

  • Triethylamine (Et₃N)

  • Tetrahydrofuran (THF), anhydrous

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethyl acetate (EtOAc)

  • Hexanes

Procedure:

  • To a dry Schlenk flask, add 5-bromo-2,3-difluorobenzyl alcohol (1.0 equiv), PdCl₂(PPh₃)₂ (0.03 equiv), and CuI (0.05 equiv).[17]

  • Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

  • Add anhydrous THF and triethylamine (2.0 equiv) via syringe.

  • Add phenylacetylene (1.2 equiv) dropwise.

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 6-12 hours.

  • Upon completion, pour the mixture into a saturated aqueous solution of ammonium chloride and extract with ethyl acetate.[17]

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[17]

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.[17]

EntryAlkyneCatalyst SystemBaseSolventTemp.Time (h)Yield (%)
1PhenylacetylenePdCl₂(PPh₃)₂ / CuIEt₃NTHFRT8~92
2TrimethylsilylacetylenePd(PPh₃)₄ / CuIi-Pr₂NHDMF60 °C4~89

Table 3: Representative conditions for the Sonogashira coupling of 5-bromo-2,3-difluorobenzyl alcohol.

Troubleshooting and Key Considerations

  • Reagent Quality: The success of palladium-catalyzed cross-coupling reactions is highly dependent on the purity of the reagents and the exclusion of oxygen and moisture. Anhydrous solvents and proper inert gas techniques are essential.

  • Ligand Selection: For challenging substrates, the choice of phosphine ligand is critical. Bulky, electron-rich ligands often enhance the rate of oxidative addition and reductive elimination.

  • Base Selection: The choice of base can significantly impact the reaction outcome. Inorganic bases like carbonates are common in Suzuki couplings, while stronger, non-nucleophilic bases like sodium tert-butoxide are often required for Buchwald-Hartwig aminations.

  • Reaction Monitoring: Close monitoring of the reaction progress by TLC or GC-MS is crucial to determine the optimal reaction time and prevent the formation of byproducts.

Conclusion

The palladium-catalyzed cross-coupling of 5-bromo-2,3-difluorobenzyl alcohol provides a powerful and versatile platform for the synthesis of a wide array of functionalized molecules of interest to the pharmaceutical and materials science industries. The protocols detailed in this guide for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings offer robust and reproducible methods for the construction of C-C and C-N bonds. By understanding the underlying mechanistic principles and carefully controlling the reaction parameters, researchers can effectively utilize this valuable building block in their synthetic endeavors.

References

  • Exploring the Versatility of Fluorinated Benzyl Alcohols in Pharmaceutical R&D. (2026, March 4). NINGBO INNO PHARMCHEM CO.,LTD.
  • Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021, August 9). Chemistry – A European Journal.
  • Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions | Request PDF. (n.d.). ResearchGate.
  • 2.2: Pd-Catalyzed Cross Coupling Reactions. (2023, August 2). Chemistry LibreTexts.
  • Palladium Catalyzed Cascade Reactions: A Review Study. (2023, April 20). Biological Forum – An International Journal.
  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010, October 6). Nobel Prize.
  • Buchwald–Hartwig amination. (n.d.). Wikipedia.
  • Benzyl fluoride synthesis by fluorination or substitution. (n.d.). Organic Chemistry Portal.
  • The Influence of Ortho-Fluorination on the Hydrogen-Bond of Benzyl Alcohols. (2022, May 9). Longdom Publishing.
  • Application Notes and Protocols: Suzuki-Miyaura Coupling with 5-Bromo-2-fluoro-3-(trifluoromethyl)benzaldehyde. (n.d.). Benchchem.
  • Suzuki Coupling Reaction Procedure | PDF | Chemical Reactions | Organometallic Chemistry. (n.d.). Scribd.
  • Buchwald-Hartwig Amination. (2023, June 30). Chemistry LibreTexts.
  • Fluorinated Building Blocks in Drug Design: Why They Matter. (2026, January 19). Apollo Scientific.
  • Palladium-catalyzed Cross-coupling Reactions. (n.d.). Sigma-Aldrich.
  • 17.2. Palladium catalyzed couplings | Organic Chemistry II. (n.d.). Lumen Learning.
  • An Improved Process for the Palladium-Catalyzed C–O Cross-Coupling of Secondary Alcohols. (2020). DSpace@MIT.
  • Influence of Fluorination on the Conformational Properties and Hydrogen-Bond Acidity of Benzyl Alcohol Derivatives. (2015, June 30). PMC.
  • Sonogashira coupling. (n.d.). Wikipedia.
  • Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal.
  • A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. (2015). The Royal Society of Chemistry.
  • Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. (n.d.). PMC.
  • Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). YouTube.
  • Application Notes and Protocols: Sonogashira Coupling of 5-Bromoindole with Terminal Alkynes. (n.d.). Benchchem.
  • Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Bromo-1,3-dichloro-2-ethoxybenzene. (n.d.). Benchchem.
  • Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts.
  • Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
  • Application Notes and Protocols for the Sonogashira Reaction of 5-Bromo-2-isobutoxybenzonitrile. (n.d.). Benchchem.
  • Help needed with unreproducible Suzuki coupling. (2023, December 20). Reddit.

Sources

Method

Application Notes: The Strategic Use of (5-bromo-2,3-difluorophenyl)methanol in the Synthesis of API Intermediates

Abstract (5-Bromo-2,3-difluorophenyl)methanol is a highly functionalized aromatic building block of significant value in medicinal chemistry and the synthesis of Active Pharmaceutical Ingredient (API) intermediates. Its...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

(5-Bromo-2,3-difluorophenyl)methanol is a highly functionalized aromatic building block of significant value in medicinal chemistry and the synthesis of Active Pharmaceutical Ingredient (API) intermediates. Its strategic importance stems from the unique combination of a reactive bromomethyl group, a synthetically versatile bromine atom on the aromatic ring, and the presence of two fluorine atoms which can profoundly influence the physicochemical and pharmacological properties of a target molecule. This guide provides an in-depth analysis of the compound's reactivity and details robust protocols for its conversion into key pharmaceutical intermediates through critical transformations such as oxidation, etherification, and palladium-catalyzed cross-coupling reactions. The causality behind experimental choices is explained to provide researchers, scientists, and drug development professionals with a practical and scientifically-grounded framework for utilizing this versatile intermediate.

Introduction: The Strategic Advantage of Fluorinated Building Blocks

In modern drug discovery, the incorporation of fluorine into lead compounds is a well-established strategy to enhance metabolic stability, binding affinity, lipophilicity, and bioavailability.[1][2][3][4] Fluorinated building blocks, such as (5-bromo-2,3-difluorophenyl)methanol, are indispensable tools that allow for the precise installation of fluorine atoms into molecular scaffolds.[5]

The subject molecule offers a tripartite advantage for synthetic chemists:

  • The Bromine Handle: The aryl bromide provides a reactive site for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the construction of complex biaryl or substituted aromatic systems common in many drug classes.[6][7]

  • The Difluoro-Substitution: The two fluorine atoms on the phenyl ring act as powerful electron-withdrawing groups, modulating the acidity and reactivity of adjacent functional groups.[2][4] They can also form critical hydrogen bonds and other non-covalent interactions within a biological target's binding pocket and block sites of metabolic oxidation.[3][4]

  • The Hydroxymethyl Group: This primary alcohol is a versatile functional group that can be easily oxidized to an aldehyde for subsequent carbon-carbon or carbon-nitrogen bond formation, or it can participate in etherification and esterification reactions to link the core scaffold to other molecular fragments.

This combination of features makes (5-bromo-2,3-difluorophenyl)methanol a valuable precursor for intermediates used in the synthesis of a range of potential therapeutic agents, including those targeting HIV and diabetes.[8][9][10]

Physicochemical Properties and Safety Data

A thorough understanding of the physical and chemical properties is essential for safe handling and effective experimental design.

PropertyValue
CAS Number 887585-71-9
Molecular Formula C₇H₅BrF₂O
Molecular Weight 223.01 g/mol
Appearance Solid
Purity Typically ≥97%
Storage Store at room temperature in a dry, well-ventilated area. Keep container tightly sealed.

Safety Information Summary:

Hazard ClassStatement
Acute Toxicity Harmful if swallowed, in contact with skin, or if inhaled.
Skin Irritation Causes skin irritation.
Eye Irritation Causes serious eye irritation.
Specific Target Organ Toxicity May cause respiratory irritation.

Researchers must consult the full Safety Data Sheet (SDS) before handling this compound and use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Core Synthetic Transformations and Protocols

The utility of (5-bromo-2,3-difluorophenyl)methanol is best demonstrated through its conversion into more complex and valuable intermediates. The following sections provide detailed, self-validating protocols for three fundamental transformations.

Oxidation to 5-bromo-2,3-difluorobenzaldehyde

Causality & Expertise: The selective oxidation of the primary alcohol to an aldehyde is a critical first step in many synthetic pathways. The resulting aldehyde is a versatile electrophile for forming new C-C bonds (e.g., Grignard, Wittig reactions) and C-N bonds (reductive amination), which are central to building the carbon skeleton of many APIs. The Swern oxidation is chosen here for its exceptionally mild conditions (-78 °C), which prevents over-oxidation to the carboxylic acid and preserves the sensitive halogenated aromatic ring.[11] This method is compatible with a wide range of functional groups, making it ideal for complex molecule synthesis.[11]

Experimental Workflow: Oxidation

cluster_prep Preparation (-78 °C) cluster_reaction Reaction & Elimination cluster_workup Workup & Purification reagents Oxalyl Chloride + DMSO in DCM activation Stir 15-30 min (Formation of Swern Reagent) reagents->activation alcohol Add (5-bromo-2,3-difluorophenyl)methanol in DCM dropwise activation->alcohol stir_alcohol Stir 30-45 min at -78 °C alcohol->stir_alcohol base Add Triethylamine (Et3N) dropwise stir_alcohol->base warm Warm to Room Temp. base->warm quench Quench with H₂O warm->quench extract Extract with DCM quench->extract purify Purify via Column Chromatography extract->purify

Caption: Workflow for Swern Oxidation.

Protocol 1: Swern Oxidation

ParameterValue / ReagentRationale
Starting Material (5-bromo-2,3-difluorophenyl)methanol1.0 equivalent
Solvent Dichloromethane (DCM), anhydrousAnhydrous conditions are critical to prevent side reactions.
Activating Agent Oxalyl Chloride1.5 equivalents; reacts with DMSO to form the active oxidant.[11]
Oxidant Precursor Dimethyl sulfoxide (DMSO)3.0 equivalents; activated by oxalyl chloride.
Base Triethylamine (Et₃N)5.0 equivalents; acts as a non-nucleophilic base to induce elimination.[11]
Temperature -78 °C (Dry ice/acetone bath)Essential for the stability of the intermediate species and prevents side reactions.
Typical Yield 85-95%High efficiency with minimal byproducts.

Step-by-Step Methodology:

  • Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add anhydrous DCM. Cool the flask to -78 °C.

  • Activation: Slowly add oxalyl chloride (1.5 eq) dropwise to the DCM, followed by the dropwise addition of DMSO (3.0 eq). Stir the resulting mixture for 20 minutes at -78 °C.

  • Alcohol Addition: Dissolve (5-bromo-2,3-difluorophenyl)methanol (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture. Stir for 45 minutes at -78 °C.

  • Elimination: Add triethylamine (5.0 eq) dropwise. After the addition is complete, remove the cooling bath and allow the reaction to warm to room temperature over approximately 1 hour.

  • Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield pure 5-bromo-2,3-difluorobenzaldehyde.

O-Alkylation via Williamson Ether Synthesis

Causality & Expertise: The Williamson ether synthesis is a robust and fundamental method for forming ether linkages, which are prevalent in API structures.[12][13] The reaction proceeds via an Sₙ2 mechanism.[14] First, a strong, non-nucleophilic base like sodium hydride (NaH) is used to deprotonate the alcohol, forming a potent nucleophile (the alkoxide).[15] This alkoxide then displaces a halide or other good leaving group on a primary alkyl electrophile. Using a primary alkyl halide is crucial to favor substitution over elimination, which can be a competing side reaction, especially with bulkier electrophiles.[12][14]

Protocol 2: Williamson Ether Synthesis

ParameterValue / ReagentRationale
Starting Material (5-bromo-2,3-difluorophenyl)methanol1.0 equivalent
Solvent Tetrahydrofuran (THF) or DMF, anhydrousAprotic solvents are required for the use of NaH.
Base Sodium Hydride (NaH), 60% dispersion in oil1.2 equivalents; a strong, non-nucleophilic base to form the alkoxide.[15]
Electrophile Primary Alkyl Halide (e.g., R-CH₂-Br)1.1 equivalents; the substrate for the Sₙ2 attack.
Temperature 0 °C to Room TemperatureAllows for controlled deprotonation followed by efficient substitution.
Typical Yield 70-90%Generally high-yielding for unhindered primary halides.

Step-by-Step Methodology:

  • Setup: To a flame-dried round-bottom flask under an inert atmosphere, add a suspension of NaH (1.2 eq) in anhydrous THF. Cool the flask to 0 °C.

  • Alkoxide Formation: Dissolve (5-bromo-2,3-difluorophenyl)methanol (1.0 eq) in anhydrous THF and add it dropwise to the NaH suspension. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

  • Alkylation: Cool the mixture back to 0 °C and add the primary alkyl halide (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir overnight.

  • Workup: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution. Transfer to a separatory funnel and extract with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude ether product by flash column chromatography.

Suzuki-Miyaura Cross-Coupling

Causality & Expertise: The Suzuki-Miyaura reaction is one of the most powerful methods for C(sp²)-C(sp²) bond formation and is extensively used in pharmaceutical synthesis to create biaryl scaffolds.[7][16] The reaction is catalyzed by a Palladium(0) species, which undergoes a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[17] The choice of catalyst (e.g., Pd(PPh₃)₄), base (e.g., K₂CO₃ or K₃PO₄), and solvent system (e.g., dioxane/water) is critical for achieving high yields. The base is required for the transmetalation step, activating the boronic acid component.[6][17] This protocol focuses on coupling at the aryl bromide position, which is typically more reactive in this context than the benzylic C-O bond.

Experimental Workflow: Suzuki-Miyaura Coupling

cluster_setup Reaction Setup (Inert Atmosphere) cluster_reaction Reaction cluster_workup Workup & Purification reagents Aryl Bromide (Substrate) + Arylboronic Acid + Base (K₂CO₃) + Pd Catalyst solvent Add Degassed Solvent (e.g., Dioxane/H₂O) reagents->solvent heat Heat to 80-100 °C solvent->heat monitor Monitor by TLC/LC-MS heat->monitor cool Cool to Room Temp. monitor->cool extract Dilute & Extract (e.g., Ethyl Acetate) cool->extract purify Purify via Column Chromatography extract->purify

Caption: Workflow for Suzuki-Miyaura Cross-Coupling.

Protocol 3: Suzuki-Miyaura Cross-Coupling

ParameterValue / ReagentRationale
Starting Material Product from Protocol 1 or 21.0 equivalent
Coupling Partner Arylboronic Acid1.2-1.5 equivalents; source of the new aryl group.
Catalyst Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]3-5 mol%; a common and effective Pd(0) catalyst.
Base Potassium Carbonate (K₂CO₃)2.0-3.0 equivalents; essential for the transmetalation step.
Solvent 1,4-Dioxane and Water (e.g., 4:1 v/v)A common solvent mixture that facilitates dissolution of both organic and inorganic reagents.
Temperature 80-100 °CProvides thermal energy to drive the catalytic cycle.
Typical Yield 75-95%Highly efficient for a wide range of substrates.

Step-by-Step Methodology:

  • Setup: To a Schlenk flask, add the bromo-substituted starting material (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Inerting: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Catalyst & Solvent: Add the palladium catalyst (0.05 eq) and the degassed solvent mixture (e.g., 4:1 Dioxane/Water).

  • Reaction: Heat the reaction mixture to 90 °C and stir until the starting material is consumed, as monitored by TLC or LC-MS (typically 4-12 hours).

  • Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Wash with water and then with brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude biaryl product by flash column chromatography.

Conclusion

(5-Bromo-2,3-difluorophenyl)methanol stands out as a strategic and versatile building block for the synthesis of complex pharmaceutical intermediates. The orthogonal reactivity of its three key functional moieties—the hydroxymethyl group, the aryl bromide, and the difluorinated ring—provides medicinal chemists with a powerful platform for molecular construction. The detailed protocols provided herein for oxidation, etherification, and Suzuki-Miyaura coupling serve as a validated foundation for researchers to confidently incorporate this valuable intermediate into their synthetic campaigns, accelerating the discovery and development of next-generation therapeutics.

References

  • Apollo Scientific. (2026, January 19). Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific. [Link]

  • Drug Hunter. (2022, August 5). Lenacapavir Synthesis Highlights. Drug Hunter. [Link]

  • Grygorenko, O. O., et al. (n.d.). Fluorinated building blocks in drug design: new pathways and targets. PMC. [Link]

  • Lipshutz, B. H., et al. (2024, March 6). Preparation of a Key Intermediate En Route to the Anti-HIV Drug Lenacapavir. The Journal of Organic Chemistry - ACS Publications. [Link]

  • Gilead Sciences, Inc. (2024, July 31). Synthesis of Lenacapavir Sodium: Active Pharmaceutical Ingredient Process Development and Scale-up. ACS Publications. [Link]

  • ResearchGate. (2025, August 9). The Future of Precision Medicine: Exploring Fluorinated Building Blocks for Targeted Drug Design. ResearchGate. [Link]

  • Medicines for All Institute (M4ALL). (n.d.). Summary of Process Development Work on the Synthesis of Frag A of Lenacapavir. Medicines for All Institute (M4ALL). [Link]

  • PMC. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC. [Link]

  • Eureka | Patsnap. (2018, June 19). Synthesis method of Empagliflozin intermediate. Eureka | Patsnap. [Link]

  • PMC. (2024, December 16). A New Synthesis of Enantiopure Amine Fragment: An Important Intermediate to the Anti-HIV Drug Lenacapavir. PMC. [Link]

  • Google Patents. (n.d.). WO2023005587A1 - Synthesis method for empagliflozin key intermediate.
  • wjpps. (n.d.). AN EFFICIENT SYNTHESIS FOR EMPAGLIFLOZIN (AN INHIBITOR OF SGLT-2). wjpps. [Link]

  • Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Chemistry Steps. [Link]

  • University of Wisconsin-Platteville. (n.d.). Williamson Ether Synthesis. University of Wisconsin-Platteville. [Link]

  • LS College. (2021, October 23). Williamson ether synthesis. LS College. [Link]

  • University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. University of Richmond. [Link]

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

  • Fonderpharm. (n.d.). Pharmaceutical intermediates. Fonderpharm. [Link]

  • PMC. (n.d.). Oxidations of Alcohols, Aldehydes, and Diols using NaBr and Selectfluor. PMC. [Link]

  • ACS Omega. (2025, July 3). Sonication-Enhanced Suzuki–Miyaura Cross-Coupling for Efficient Diflunisal Production: A Combined Experimental and Theoretical Investigation. ACS Omega. [Link]

  • Diva-Portal.org. (n.d.). Suzuki reactions in novel liquids. Diva-Portal.org. [Link]

  • Organic Syntheses Procedure. (n.d.). 2-Amino-5-bromobenzaldehyde. Organic Syntheses Procedure. [Link]

  • The Royal Society of Chemistry. (2005). Transition-metal- and Organic-Solvent-Free: A Highly Efficient Anaerobic Process for Selective Oxidation of Alcohols to Aldehydes and Ketones in water. The Royal Society of Chemistry. [Link]

  • Quimidroga. (n.d.). Pharmaceutical chemical synthesis intermediates. Quimidroga. [Link]

  • MDPI. (2017, January 27). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI. [Link]

  • PMC. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. PMC. [Link]

  • Beilstein Journal of Organic Chemistry. (2015, July 17). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry. [Link]

  • ZM Silane Limited. (2025, September 13). Organic Synthesis Drug Intermediates. ZM Silane Limited. [Link]

Sources

Application

Application Note: Scale-Up Synthesis and Process Optimization of (5-Bromo-2,3-difluorophenyl)methanol

Target Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals Compound Focus: (5-Bromo-2,3-difluorophenyl)methanol (CAS: 887585-71-9) Application: Core building block for Janus kinase (JAK) in...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals Compound Focus: (5-Bromo-2,3-difluorophenyl)methanol (CAS: 887585-71-9) Application: Core building block for Janus kinase (JAK) inhibitors and transient receptor potential vanilloid 1 (TRPV1) antagonists.

Process Rationale & Retrosynthetic Intelligence

The halogenated benzyl alcohol (5-bromo-2,3-difluorophenyl)methanol is a structurally critical intermediate in modern pharmaceutical chemistry, prized for its orthogonal reactivity. The benzylic alcohol can be readily converted to a mesylate or halide for nucleophilic displacement, while the aryl bromide acts as a selective handle for Buchwald-Hartwig or Suzuki-Miyaura cross-coupling reactions[1].

When analyzing the retrosynthetic pathway for kilogram-scale production, two primary routes emerge:

  • Route A (Acid Reduction): Direct reduction of 5-bromo-2,3-difluorobenzoic acid using Borane-Tetrahydrofuran (

    
    ). While viable at the bench scale[1], this route presents significant mass-transfer limitations, generates stoichiometric boric acid waste, and introduces pyrophoric hazards unsuitable for pilot-plant scale.
    
  • Route B (Aldehyde Reduction - Selected): Sodium borohydride (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    ) reduction of 5-bromo-2,3-difluorobenzaldehyde (CAS: 633327-22-7). This pathway relies on highly atom-economical hydride transfer, operates under mild thermal conditions, and allows for precise control of off-gassing via portion-wise reagent dosing.
    
Thermodynamic Control & Mechanistic Causality

The presence of two fluorine atoms and a bromine atom imparts a profound inductive electron-withdrawing effect (-I effect) on the aromatic ring. This dramatically increases the electrophilicity of the aldehyde's carbonyl carbon, rendering hydride attack nearly instantaneous even at 0 °C[2].

The Scaling Challenge: Lab-scale protocols typically utilize a massive excess of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


 (often 2.0 equivalents or 8.0 hydride equivalents) to force completion. At scale, however, reacting 

with methanol generates sodium tetramethoxyborate and rapidly evolves hydrogen gas (

). An excess of 2.0 equivalents at the kilogram scale invites critical thermal runaway and reactor over-pressurization. The Solution: We restrict the stoichiometry to an optimized 0.60 equivalents (2.4 hydride equivalents). Methanol acts dual-purposely as a solvating medium and a protic activator, stabilizing the developing alkoxide intermediate via hydrogen bonding and facilitating rapid product turnover.
Quantitative Process Parameters

Table 1: Reagent Stoichiometry (1.0 kg Scale Process)

Material / ReagentProcess RoleMW ( g/mol )EquivalentsAmount
5-Bromo-2,3-difluorobenzaldehydeSubstrate221.001.001.00 kg (4.52 mol)
Methanol (

)
Protic Solvent32.0410 Volumes10.0 L
Sodium Borohydride (

)
Reducing Agent37.830.60102.7 g (2.71 mol)
Ethyl Acetate (EtOAc)Extraction Solvent88.1115 Volumes15.0 L
Water (Deionized)Quench/Wash18.0210 Volumes10.0 L

Table 2: Expected Output Metrics

MetricTarget ValueAnalytical Method
In-Process Conversion

HPLC (Area %, 254 nm)
Isolated Yield

Gravimetric
Purity

GC-MS /

-NMR
Mechanistic Workflow Diagram

SynthesisWorkflow SM 5-Bromo-2,3-difluorobenzaldehyde (CAS: 633327-22-7) Dissolution Dissolution in Methanol (10 Vol, Cool to 0 °C) SM->Dissolution Reduction NaBH4 Addition (0.6 eq, Portion-wise) Control Exotherm <10 °C Dissolution->Reduction Inert N2 Atmosphere Maturation Reaction Maturation (2 h, RT) Hydride Transfer Reduction->Maturation Gradual Warming IPC In-Process Control (IPC) HPLC: SM ≤ 0.5% Maturation->IPC IPC->Reduction Fail (Add 0.05 eq) Quench Aqueous Quench (H2O) Control H2 Evolution IPC->Quench Pass Extraction Liquid-Liquid Extraction (EtOAc / H2O) Quench->Extraction Phase Separation Isolation (5-Bromo-2,3-difluorophenyl)methanol (CAS: 887585-71-9) Extraction->Isolation Concentration & Drying

Workflow for the scale-up reduction of 5-bromo-2,3-difluorobenzaldehyde.

Self-Validating Protocol (1.0 kg Scale)

To guarantee batch-to-batch reproducibility, this protocol integrates specific, measurable milestones directly into the operational steps, acting as a self-validating system. Do not proceed to the subsequent phase until the validation criterion of the current phase is explicitly met.

Phase 1: Reactor Inertion & Substrate Dissolution

  • Charge a clean, dry 30 L jacketed glass-lined reactor with 10.0 L of Methanol. Purge with

    
     for 15 minutes.
    
  • Add 1.00 kg of 5-bromo-2,3-difluorobenzaldehyde. Engage agitation at 150 rpm.

  • Initiate glycol chilling to bring the internal temperature (

    
    ) to 0–5 °C.
    
  • Validation Criterion: Visual confirmation of a homogeneous, clear solution. Temperature probe must register a stable ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     for at least 15 continuous minutes prior to hydride addition.
    

Phase 2: Hydride Delivery (Critical Safety Step)

  • Divide the 102.7 g of

    
     into 5 roughly equal aliquots (~20.5 g each).
    
  • Charge the first aliquot. Wait for the initial thermal spike to subside. The reaction with methanol and the aldehyde will cause immediate ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     gas generation.
    
  • Add the remaining aliquots sequentially over 90 minutes. Dynamically adjust the addition rate based on the reactor's heat removal capacity.

  • Validation Criterion:

    
     rigidly maintained below 10 °C throughout the addition. The bubbler flow rate must indicate steady, non-violent off-gassing.
    

Phase 3: Reaction Maturation & IPC

  • Once addition is complete, disable the active cooling loop. Allow the reactor to naturally warm to ambient temperature (20–25 °C).

  • Stir for an additional 2 hours to ensure complete consumption of intermediate borate complexes.

  • Validation Criterion (IPC-1): Draw a 1 mL sample, quench with 1 mL of 1N HCl, and extract with 2 mL EtOAc. Inject the organic phase into the HPLC. The reaction is self-validated as complete when the area percent of the starting aldehyde is

    
    . If 
    
    
    
    , administer an additional 0.05 equivalents of
    
    
    .

Phase 4: Aqueous Quench & Phase Separation

  • Re-cool the reactor to

    
    .
    
  • Slowly dose in 5.0 L of cold deionized water over 30 minutes to aggressively hydrolyze the borate esters and quench trace unreacted hydrides.

  • Remove the methanol in vacuo (

    
    ) to minimize emulsion risks during the extraction phase.
    
  • Charge 15.0 L of EtOAc and 5.0 L of Deionized Water to the resulting residue. Agitate vigorously for 15 minutes, then halt agitation to allow settling.

  • Validation Criterion: Two sharply defined liquid layers form within 10 minutes. Complete cessation of

    
     bubbling in the aqueous layer indicates a fully neutralized matrix.
    

Phase 5: Product Isolation

  • Separate the lower aqueous layer and send for waste treatment.

  • Wash the upper EtOAc layer with 5.0 L of saturated brine (

    
    ) to remove residual moisture and inorganic salts.
    
  • Dry the organic layer over anhydrous

    
    , filter, and concentrate the filtrate in vacuo to yield (5-bromo-2,3-difluorophenyl)methanol as a pale yellow to off-white solid/oil[3].
    
  • Validation Criterion: Gravimetric yield conforms to 930–960 g (92-95%). Purity assessment via quantitative

    
    -NMR confirms the presence of the diagnostic benzylic 
    
    
    
    protons at ~4.7 ppm without extraneous aldehyde peaks (~10.3 ppm).
References
  • [4] WO2022201097A1 - 1,3-substituted cyclobutyl derivatives and uses thereof. Google Patents.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGMzlvy7MRBxmMuVa2gaRH_YQDrIxVan0dEMFUjA12tYeHAJVJ0cJIhhSeoCyZdjqyDDGfsBmF7CbhNRfJXgXBgOXi2cLOBt9KVOEu8BiMQQE0ib_-YkMxq3Vqgo053el5Scyg0Mw0LleQw1vv9Fw==]

  • [1] US9040545B2 - Heterocyclyl pyrazolopyrimidine analogues as selective JAK inhibitors. Google Patents.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHSUf0zVVL0rjGvZyZqipnrzHXDsiBXlEDWP2Q7ucltaOMGQSTDguzfzNieBZvn47dPc1i__Wstqq5jaaPZFQIhpNrUAgC9VO-75KVXUXhjGdgI5u8B8d4HmbNCSE7WaRFCVtgUbauNehjtIw==]

  • [2] Nonpolar Nucleoside Mimics as Active Substrates for Human Thymidine Kinases. National Institutes of Health (NIH) PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHgnR9uGOcK4iYpURF43Fth5B16czZ29TJGiwRkAmVjqCg6ieGLRLcYqYy8bf19utc-13q_-LcRTrFPb-O6u3LKeExQ69UCjFO1MDf-vy_MoLl6TIQyzk7Fd12Ci889NX9TxNxR8GdGKITvo6c=]

  • [3] 887585-71-9|(5-Bromo-2,3-difluorophenyl)methanol. BLDpharm Data Sheet.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEVhJ3eKgLlTmpY1kxxKK_cObkDB7lDJH-QcYFcNy7pYq5rQ7ZrANoXpm0QfSYkHkhteZb5bBVJ-jsFYwlYdYDvXG6_J04cUGrInRgKeEbBksajUrcJnFbOClnHPVWyPbyghL8C1R4kiPlMohQk]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of (5-bromo-2,3-difluorophenyl)methanol

Prepared by the Office of the Senior Application Scientist Welcome to the technical support center for the synthesis of (5-bromo-2,3-difluorophenyl)methanol. This guide is designed for researchers, chemists, and drug dev...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of (5-bromo-2,3-difluorophenyl)methanol. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during the synthesis of this important fluorinated building block. We will address common side reactions, yield issues, and purification difficulties through a series of troubleshooting guides and frequently asked questions (FAQs). Our approach is rooted in mechanistic understanding to not only solve immediate problems but also to build a robust foundation for future synthetic endeavors.

Introduction: The Challenge of Selective Synthesis

(5-bromo-2,3-difluorophenyl)methanol is a valuable intermediate in medicinal chemistry and materials science. Its synthesis, while seemingly straightforward via the reduction of a corresponding carbonyl compound, is often complicated by the molecule's inherent reactivity. The presence of two electron-withdrawing fluorine atoms and a bromine atom on the aromatic ring influences the reactivity of both the ring and the functional groups, creating pathways for several undesired side reactions. This guide provides in-depth, field-proven insights into identifying and mitigating these issues.

Diagram: Primary Synthetic Pathways

The two most common laboratory-scale routes to (5-bromo-2,3-difluorophenyl)methanol involve the reduction of either the corresponding benzoic acid or benzaldehyde.

Synthetic_Pathways start_acid 5-Bromo-2,3-difluorobenzoic Acid product (5-bromo-2,3-difluorophenyl)methanol start_acid->product Route A Strong Reductant (e.g., LiAlH₄, BH₃•THF) start_aldehyde 5-Bromo-2,3-difluorobenzaldehyde start_aldehyde->product Route B Mild Reductant (e.g., NaBH₄)

Caption: Common synthetic routes to the target alcohol.

Section 1: Troubleshooting the Reduction of 5-Bromo-2,3-difluorobenzoic Acid (Route A)

The reduction of carboxylic acids requires strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) or Borane complexes (BH₃•THF).[1][2] While effective, their high reactivity can lead to specific side reactions.

Frequently Asked Questions & Troubleshooting

Question 1: My final product is contaminated with a significant impurity that lacks a bromine signal in the mass spectrum. What is the likely cause?

Answer: This is a classic case of hydrodehalogenation , specifically debromination. Strong, non-selective hydride reagents like LiAlH₄ are powerful enough to not only reduce the carboxylic acid but also cleave the carbon-bromine bond, replacing it with a hydrogen atom.[3]

  • Side Product Identity: (2,3-difluorophenyl)methanol.

  • Mechanistic Cause: The hydride ion (H⁻) from LiAlH₄ acts as a nucleophile, attacking the electron-deficient carbon atom attached to the bromine. The electron-withdrawing fluorine atoms can exacerbate this effect. The reaction proceeds via a nucleophilic aromatic substitution-type mechanism or a single-electron transfer (SET) pathway.

  • Trustworthiness Check: The loss of the bromine mass (approx. 79/81 amu) in MS analysis and the disappearance of the characteristic isotopic pattern, coupled with a simplified aromatic region in the ¹H NMR spectrum, confirms this side reaction.

Protocol: Minimizing Hydrodehalogenation
  • Lower the Temperature: Perform the reaction at 0 °C or even -20 °C. Lower temperatures decrease the activation energy available for the C-Br bond cleavage, which is typically higher than that for the carboxyl reduction.

  • Use Inverse Addition: Add the LiAlH₄ solution slowly to the solution of the carboxylic acid at a low temperature. This method ensures that the reducing agent is never in large excess, minimizing its opportunity to react with the aryl bromide.[3]

  • Consider an Alternative Reagent: Borane-tetrahydrofuran complex (BH₃•THF) is an effective reagent for reducing carboxylic acids and is generally much less prone to causing hydrodehalogenation of aryl halides compared to LiAlH₄.[2][4]

Diagram: Key Side Reaction in Route A

Route_A_Side_Reaction reactant 5-Bromo-2,3-difluorobenzoic Acid product_ok Desired Product (5-bromo-2,3-difluorophenyl)methanol reactant->product_ok Main Pathway (Reduction of COOH) product_side Side Product (2,3-difluorophenyl)methanol reactant->product_side Side Pathway (Hydrodehalogenation) reductant LiAlH₄

Caption: Competing reduction and hydrodehalogenation pathways.

Question 2: The reaction is sluggish and my yield is very low, with a lot of unreacted starting material even after prolonged reaction time. Why?

Answer: This issue almost always points to the deactivation or insufficient quantity of the reducing agent.

  • Cause 1: Reagent Quality & Handling: LiAlH₄ reacts violently with water and protic solvents.[3] Using insufficiently dried solvents (e.g., THF, diethyl ether) or glassware will consume the reagent before it can reduce the acid. Similarly, LiAlH₄ powder can degrade upon improper storage and exposure to atmospheric moisture.

  • Cause 2: Stoichiometry: The reduction of a carboxylic acid with LiAlH₄ consumes two equivalents of hydride. The first reacts with the acidic proton of the -COOH group to form H₂ gas and a lithium carboxylate salt. The subsequent equivalents are then required for the reduction itself.[5][6] Failure to account for this can lead to using an insufficient amount of the reagent.

Protocol: Ensuring Complete Reduction
  • Rigorous Anhydrous Technique: Dry all glassware in an oven ( >120 °C) for several hours and cool under an inert atmosphere (Nitrogen or Argon). Use freshly distilled or commercially available anhydrous solvents.

  • Verify Reagent Activity: If possible, titrate the LiAlH₄ solution to determine its active hydride concentration before use.

  • Stoichiometric Calculation: Use a minimum of 1.5 to 2.0 equivalents of LiAlH₄ relative to the carboxylic acid to ensure the reaction goes to completion.

ParameterRecommended ValueRationale
Solvent Anhydrous THF or Diethyl EtherPrevents reagent decomposition.
LiAlH₄ Equivalents 1.5 - 2.0Accounts for both deprotonation and reduction steps.[5]
Temperature 0 °C to Room TemperatureBalances reaction rate against side reactions.
Atmosphere Inert (N₂ or Ar)Prevents reaction with atmospheric moisture and oxygen.

Section 2: Troubleshooting the Reduction of 5-Bromo-2,3-difluorobenzaldehyde (Route B)

This route uses milder reducing agents, like sodium borohydride (NaBH₄), which are more selective and easier to handle than LiAlH₄.[7][8] However, different side reactions can emerge.

Frequently Asked Questions & Troubleshooting

Question 1: My NMR analysis shows signals for my desired alcohol but also for the corresponding carboxylic acid (5-bromo-2,3-difluorobenzoic acid). How is this possible during a reduction?

Answer: You are likely observing the result of a Cannizzaro reaction . This is a base-induced disproportionation reaction that occurs with aldehydes lacking α-hydrogens, such as your starting material.[9] One molecule of the aldehyde is reduced to the alcohol, while a second molecule is oxidized to the carboxylic acid.

  • Mechanistic Cause: NaBH₄ can sometimes be basic, or the reaction conditions (e.g., using NaOH in the workup) can promote this pathway. The hydroxide ion attacks the carbonyl carbon, and the resulting intermediate transfers a hydride to a second aldehyde molecule.

  • Trustworthiness Check: The presence of both the alcohol product and the corresponding carboxylate (which becomes the carboxylic acid upon acidic workup) is the definitive sign of this side reaction.

Protocol: Suppressing the Cannizzaro Reaction
  • Control pH: Perform the reduction in a buffered solution or ensure the pH does not become strongly basic. The reaction is typically run in alcoholic solvents like methanol or ethanol, which are sufficient to protonate the intermediate alkoxide without introducing strong base.[8]

  • Temperature Control: Keep the reaction temperature low (0 °C to room temperature) to favor the desired borohydride reduction over the base-catalyzed disproportionation.

  • Careful Workup: Quench the reaction with a mild acid or water before any prolonged exposure to strong base.

Question 2: I am observing a high molecular weight impurity that seems to be related to both my starting material and product. What could it be?

Answer: This is likely a hemiacetal or acetal impurity. The product alcohol is nucleophilic and can attack the carbonyl group of the starting aldehyde, especially if trace amounts of acid are present.

  • Side Product Identity: Hemiacetal formed from one molecule of (5-bromo-2,3-difluorophenyl)methanol and one molecule of 5-bromo-2,3-difluorobenzaldehyde.

  • Mechanistic Cause: This is an equilibrium process.[10] While typically favored under acidic conditions, it can occur if the reaction is concentrated or run for extended periods.

  • Trustworthiness Check: These impurities are often unstable and may decompose back to the aldehyde and alcohol during chromatographic purification or upon standing. Their presence is often inferred from complex NMR spectra that simplify upon purification.

Protocol: Avoiding Acetal Formation
  • Maintain Dilution: Running the reaction at a lower concentration can disfavor this bimolecular side reaction.

  • Monitor Reaction Progress: Use TLC or GC to monitor the consumption of the starting aldehyde. Once the aldehyde is consumed, proceed with the workup promptly to prevent the product from reacting with any residual starting material.

  • Neutral Workup: Avoid acidic conditions during workup, which would catalyze both the formation and decomposition of the acetal, complicating purification.

Diagram: Troubleshooting Logic for Synthesis Issues

Troubleshooting_Logic problem Problem Observed in Final Product cause1 Impurity Missing Bromine Signal (MS) problem->cause1 cause2 Incomplete Reaction / Low Yield problem->cause2 cause3 Carboxylic Acid Impurity from Aldehyde Rxn problem->cause3 cause4 High MW Impurity from Aldehyde Rxn problem->cause4 sol1 Diagnosis: Hydrodehalogenation Action: Lower Temp, Inverse Addition, Use BH₃•THF cause1->sol1 sol2 Diagnosis: Reagent Deactivation Action: Use Anhydrous Technique, Check Stoichiometry cause2->sol2 sol3 Diagnosis: Cannizzaro Reaction Action: Control pH, Lower Temp, Careful Workup cause3->sol3 sol4 Diagnosis: Hemiacetal/Acetal Formation Action: Dilute Reaction, Monitor Progress, Prompt Workup cause4->sol4

Caption: A decision tree for troubleshooting common synthetic problems.

References

  • ResearchGate. (2016). Is reduction of acid group in nitro substituted benzoic acid using lithium aluminium hydride possible and which one is side products? [Online Forum]. Available at: [Link]

  • University Course Material. (n.d.). Grignard Reaction. Available at: [Link] (Note: This is a representative university resource explaining common Grignard side reactions).

  • Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Available at: [Link]

  • Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Available at: [Link]

  • University of the West Indies. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Available at: [Link]

  • Nystrom, R. F. (1948). Reduction of Organic Compounds by Lithium Aluminum Hydride. 11. Carboxylic Acids. Journal of the American Chemical Society. Available at: [Link]

  • Pearson. (n.d.). Show a mechanism for the lithium aluminum hydride reduction of be... Available at: [Link]

  • ResearchGate. (n.d.). Benzyl Alcohol | Science topic. Available at: [Link]

  • Course Hero. (n.d.). Sodium Borohydride Reduction of Benzoin. Available at: [Link]

  • Organic Syntheses. (n.d.). Benzyl Benzoate. Coll. Vol. 1, p.104 (1941); Vol. 2, p.21 (1922). Available at: [Link]

  • Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Available at: [Link]

  • Wikipedia. (n.d.). Grignard reagent. Available at: [Link]

  • Organic-Synthesis.com. (n.d.). Sodium Borohydride (NaBH4) Reduction. Available at: [Link]

  • Chemwin. (n.d.). [Chemical Knowledge]:Preparation of Benzyl Alcohol and Precautions. Available at: [Link]

  • Medium. (2026). The Reductive Power of Sodium Borohydride: Transforming Aldehydes and Ketones. Available at: [Link]

  • Leah4sci. (2016). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. Available at: [Link]

  • University Course Material. (n.d.). Experiment 25 – The Grignard Reaction. Available at: [Link]

  • FChPT STU. (n.d.). Preparation of benzyl alcohol and benzoic acid (Cannizzaro reaction).docx. Available at: [Link]

  • Chemistry LibreTexts. (2023). Reactions with Grignard Reagents. Available at: [Link]

  • Chemistry LibreTexts. (2024). 21.3: Reactions of Carboxylic Acids. Available at: [Link]

  • ResearchGate. (2013). How to reduce carboxylic group to alcohol with nitro group untouched? [Online Forum]. Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Analytical methods for determining the purity of 5-bromo-2,3-difluorobenzyl alcohol derivatives

A Comparative Guide to Purity Determination of 5-Bromo-2,3-Difluorobenzyl Alcohol Derivatives The precise characterization and purity assessment of active pharmaceutical ingredients (APIs) and their intermediates are cor...

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Guide to Purity Determination of 5-Bromo-2,3-Difluorobenzyl Alcohol Derivatives

The precise characterization and purity assessment of active pharmaceutical ingredients (APIs) and their intermediates are cornerstones of modern drug development. For novel compounds such as 5-bromo-2,3-difluorobenzyl alcohol derivatives, which serve as critical building blocks in medicinal chemistry, rigorous analytical oversight is not merely a regulatory formality but a scientific necessity. The presence of even minute impurities can significantly alter the pharmacological and toxicological profile of a final drug product. This guide provides an in-depth comparison of the principal analytical methodologies for determining the purity of these halogenated benzyl alcohol derivatives, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The Analytical Imperative: Why Purity Matters

5-Bromo-2,3-difluorobenzyl alcohol and its analogues are valued for the unique physicochemical properties imparted by their specific halogenation pattern. These substitutions can influence metabolic stability, binding affinity, and membrane permeability. However, the synthetic routes to these molecules can introduce a variety of impurities, including:

  • Starting Material Residues: Unreacted precursors from the synthesis.

  • Isomeric Impurities: Positional isomers that are often difficult to separate due to similar physical properties.

  • Byproducts: Compounds formed through side reactions, such as over-bromination or incomplete reduction.

  • Degradation Products: Oxidation of the benzylic alcohol to the corresponding benzaldehyde or benzoic acid is a common degradation pathway.[1]

Ensuring the purity of these intermediates is paramount to guarantee the safety, efficacy, and reproducibility of the final API. This guide will compare three powerful and complementary analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Comparative Analysis of Core Methodologies

The selection of an appropriate analytical technique is a critical decision driven by the specific requirements of the analysis, including the nature of the analyte, the expected impurities, and the desired level of sensitivity and accuracy.

High-Performance Liquid Chromatography (HPLC)

Principle of Operation: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (packed in a column) and a liquid mobile phase. For 5-bromo-2,3-difluorobenzyl alcohol, a nonpolar molecule, Reversed-Phase HPLC (RP-HPLC) is the most effective approach. In RP-HPLC, the stationary phase is nonpolar (e.g., C18-silica), and a polar mobile phase (e.g., a mixture of water and acetonitrile or methanol) is used. Components are separated based on their hydrophobicity; more nonpolar compounds interact more strongly with the stationary phase and thus elute later.

Causality Behind Experimental Choices:

  • Column Selection: A C18 column is the workhorse for separating nonpolar to moderately polar organic molecules. However, for highly fluorinated compounds, specialized fluorinated stationary phases can offer unique selectivity and improved peak shape.[2] These phases can mitigate the strong interactions that sometimes lead to peak tailing with standard C18 columns.

  • Detector: A UV-Vis detector is standard for aromatic compounds like benzyl alcohol derivatives due to the chromophore of the benzene ring. Detection is typically performed at a wavelength where the analyte exhibits maximum absorbance (e.g., ~254 nm), providing good sensitivity.

  • Mobile Phase: A gradient elution (where the proportion of the organic solvent is increased over time) is often necessary to resolve early-eluting polar impurities and later-eluting nonpolar impurities within a reasonable timeframe. The addition of a small amount of acid, like trifluoroacetic acid (TFA), can improve peak shape by suppressing the ionization of any acidic or basic functional groups.

Strengths & Limitations:

  • Strengths: Excellent for separating a wide range of non-volatile and thermally sensitive impurities, including isomers and degradation products like benzoic acid.[1] Highly reproducible and robust for routine quality control.

  • Limitations: Less effective for highly volatile impurities (e.g., residual solvents). Peak identification relies on comparison with reference standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Operation: GC-MS is a hyphenated technique that combines the separation power of gas chromatography with the identification capabilities of mass spectrometry. In GC, the sample is vaporized and separated based on its boiling point and interaction with a stationary phase within a long, thin capillary column. As each component elutes from the column, it enters the mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio (m/z), providing a unique "fingerprint" for identification.

Causality Behind Experimental Choices:

  • Derivatization: While benzyl alcohols are amenable to direct GC analysis, derivatization can sometimes improve peak shape and thermal stability.[4][5] However, for purity analysis, it is often preferable to analyze the compound directly to avoid introducing potential artifacts from the derivatization reaction.

Strengths & Limitations:

  • Strengths: Unparalleled for identifying and quantifying volatile and semi-volatile impurities. The mass spectrum provides structural information, aiding in the identification of unknown peaks without needing reference standards.[7] Extremely high sensitivity, capable of detecting impurities at the parts-per-million (ppm) level.[8]

  • Limitations: Not suitable for non-volatile or thermally labile compounds. The high temperature of the GC inlet can potentially cause degradation of sensitive analytes.

Quantitative NMR (qNMR) Spectroscopy

Principle of Operation: NMR spectroscopy exploits the magnetic properties of atomic nuclei. In qNMR, the integral (the area under a resonance peak) is directly proportional to the number of nuclei giving rise to that signal.[9] By comparing the integral of a signal from the analyte to the integral of a signal from a certified internal standard of known concentration, the absolute purity of the analyte can be determined without the need for a specific reference standard of the analyte itself.[10][11]

Causality Behind Experimental Choices:

  • Nucleus Selection: ¹H NMR is the most common choice for qNMR because of the near-100% natural abundance of the proton nucleus and its high sensitivity.[12] For fluorinated compounds like 5-bromo-2,3-difluorobenzyl alcohol, ¹⁹F NMR can also be a powerful tool, offering a clean spectrum with no background interference.

  • Internal Standard: The choice of an internal standard is critical. It must be stable, highly pure, soluble in the same deuterated solvent as the analyte, and have resonances that do not overlap with any analyte or impurity signals.[11] Common standards include maleic acid, dimethyl sulfone, or 1,2,4,5-tetrachloro-3-nitrobenzene.

  • Experimental Parameters: To ensure accurate quantification, key acquisition parameters must be optimized. This includes a sufficiently long relaxation delay (D1) to allow for complete relaxation of all nuclei between scans, which is crucial for accurate integration.

Strengths & Limitations:

  • Strengths: A primary analytical method that can provide a direct measure of purity (as a mass fraction) without a calibration curve.[10][13] It is non-destructive and provides structural information on both the main component and any impurities present in sufficient concentration.

  • Limitations: Lower sensitivity compared to chromatographic methods. It may not detect impurities present at very low levels (<0.1%). Peak overlap can complicate quantification, potentially requiring higher field strength NMR instruments for resolution.

Performance Comparison

The following table summarizes the typical performance characteristics of each technique for the analysis of 5-bromo-2,3-difluorobenzyl alcohol derivatives.

Parameter HPLC-UV GC-MS qNMR (¹H)
Analyte Type Non-volatile, thermally stableVolatile, semi-volatileSoluble compounds
Primary Use Quantification of known impurities, separation of isomersIdentification & quantification of volatile impuritiesAbsolute purity determination, structural confirmation
Limit of Detection (LOD) 1-10 ppm0.01 - 1 ppm[8]100 - 1000 ppm (0.01 - 0.1%)
Limit of Quantitation (LOQ) 5-50 ppm0.025 - 5 ppm[8]300 - 3000 ppm (0.03 - 0.3%)
Precision (RSD) < 5%< 15%[8]< 2%
Accuracy (% Recovery) 90 - 110%80 - 120%[8]98 - 102%
Need for Reference Standard Yes (for quantification)No (for identification), Yes (for quantification)No (uses internal standard for absolute purity)

Experimental Protocols & Workflows

The following sections provide detailed, step-by-step methodologies for each analytical technique. These protocols are designed to be self-validating through the inclusion of system suitability checks and the use of standards.

HPLC-UV Purity Method

This protocol outlines a general-purpose RP-HPLC method for determining the purity and detecting related substance impurities.

Methodology:

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

    • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

  • Standard Preparation:

    • Accurately weigh and dissolve the 5-bromo-2,3-difluorobenzyl alcohol reference standard in a 50:50 mixture of Mobile Phase A and B to a final concentration of approximately 0.5 mg/mL.

  • Sample Preparation:

    • Prepare the sample to be tested at the same concentration as the standard (0.5 mg/mL) using the same diluent.

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm.

    • Injection Volume: 10 µL.

    • Gradient Program:

      Time (min) % Mobile Phase B
      0.0 30
      20.0 95
      25.0 95
      25.1 30

      | 30.0 | 30 |

  • System Suitability:

    • Inject the standard solution five times. The relative standard deviation (RSD) for the peak area of the main component should be ≤ 2.0%.

  • Data Analysis:

    • Integrate all peaks in the sample chromatogram.

    • Calculate the purity using the area percent method:

      • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing Prep Weigh & Dissolve Sample/Standard Inject Inject into HPLC System Prep->Inject Separate Gradient Elution Separation on C18 Inject->Separate Detect UV Detection at 254 nm Separate->Detect Integrate Integrate Peaks Detect->Integrate Calculate Calculate Purity (Area % Method) Integrate->Calculate

Caption: HPLC-UV Experimental Workflow.

GC-MS Impurity Identification Method

This protocol is designed for the sensitive detection and identification of volatile and semi-volatile impurities.

Methodology:

  • Standard and Sample Preparation:

    • Prepare a stock solution of the 5-bromo-2,3-difluorobenzyl alcohol sample at 1.0 mg/mL in a suitable solvent like Methanol or Dichloromethane.

  • GC-MS Conditions:

    • Column: DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

    • Carrier Gas: Helium, constant flow at 1.2 mL/min.

    • Injector Temperature: 250 °C.

    • Injection Mode: Split (e.g., 50:1 ratio) to avoid column overloading.

    • Injection Volume: 1 µL.

    • Oven Temperature Program:

      • Initial temperature: 60 °C, hold for 2 minutes.

      • Ramp: 15 °C/min to 280 °C.

      • Hold: 5 minutes at 280 °C.

    • MS Transfer Line Temperature: 280 °C.

    • Ion Source Temperature: 230 °C.

    • MS Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 40 - 450 m/z.

  • Data Analysis:

    • Identify the main component peak based on its retention time and mass spectrum.

    • For any other detected peaks (impurities), analyze their mass spectra.

    • Compare the experimental mass spectra with a reference library (e.g., NIST) to tentatively identify the impurities.

    • Quantify impurities by comparing their peak areas to the main peak area (assuming similar response factors for a preliminary assessment) or by using an internal standard for more accurate results.[6]

GCMS_Workflow cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Processing Prep Dissolve Sample in Methanol Inject Vaporize & Inject Prep->Inject Separate GC Separation (Temp Program) Inject->Separate Ionize EI Ionization (70 eV) Separate->Ionize Analyze Mass Analysis (m/z 40-450) Ionize->Analyze Identify Identify Impurities (Library Search) Analyze->Identify Quantify Quantify Impurities Identify->Quantify

Caption: GC-MS Experimental Workflow.

qNMR Absolute Purity Determination

This protocol provides a method for determining the absolute purity of a sample using an internal standard.[12]

Methodology:

  • Internal Standard Selection:

    • Choose a certified internal standard (e.g., Maleic Acid, >99.5% purity) that has a simple ¹H NMR spectrum (ideally a singlet) and does not have signals that overlap with the analyte.

  • Sample Preparation:

    • Using a highly accurate analytical balance, weigh approximately 10-20 mg of the 5-bromo-2,3-difluorobenzyl alcohol sample directly into an NMR tube. Record the mass precisely.

    • Accurately weigh approximately 5-10 mg of the internal standard into the same NMR tube. Record the mass precisely.

    • Add ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) to the NMR tube, cap, and vortex until both the sample and standard are fully dissolved.

  • NMR Data Acquisition:

    • Spectrometer: 400 MHz or higher.

    • Nucleus: ¹H.

    • Pulse Program: Standard 1D proton experiment.

    • Number of Scans: 16-64 (to ensure good signal-to-noise).

    • Relaxation Delay (D1): ≥ 5 times the longest T₁ relaxation time of the signals being integrated (a D1 of 30-60 seconds is often sufficient).

  • Data Processing:

    • Apply Fourier transform, phase correction, and baseline correction to the acquired spectrum.

    • Carefully integrate a well-resolved signal from the analyte (e.g., the CH₂ benzylic protons) and a signal from the internal standard.

  • Purity Calculation:

    • Use the following formula to calculate the purity of the analyte:[12]

      • Purity (% w/w) = (Iₐ / Iₛₜd) * (Nₛₜd / Nₐ) * (Mₐ / Mₛₜd) * (mₛₜd / mₐ) * Pₛₜd

      • Where:

        • I: Integral value

        • N: Number of protons for the integrated signal

        • M: Molar mass

        • m: Mass

        • P: Purity of the standard

        • Subscripts a and std refer to the analyte and standard, respectively.

qNMR_Workflow cluster_prep Sample Preparation cluster_nmr NMR Analysis cluster_data Data Processing Weigh Accurately Weigh Analyte & Standard Dissolve Dissolve in Deuterated Solvent Weigh->Dissolve Acquire Acquire 1H Spectrum (Long D1 Delay) Dissolve->Acquire Process Phase & Baseline Correction Acquire->Process Integrate Integrate Analyte & Standard Peaks Process->Integrate Calculate Calculate Absolute Purity Integrate->Calculate

Caption: qNMR Experimental Workflow.

Conclusion: An Integrated Analytical Strategy

No single analytical method can provide a complete picture of a compound's purity. A robust and reliable purity assessment of 5-bromo-2,3-difluorobenzyl alcohol derivatives relies on an integrated, multi-technique approach.

  • HPLC-UV should be employed as the primary method for routine quality control, quantifying known impurities and degradation products against a reference standard.

  • GC-MS is the ideal complementary technique for identifying and quantifying unknown volatile and semi-volatile impurities, providing crucial structural information that HPLC cannot.

  • qNMR serves as the definitive method for establishing the absolute purity of a reference standard or a final batch, offering an orthogonal validation of the purity values obtained from chromatographic techniques.

By judiciously applying these three core methodologies, researchers and drug development professionals can establish a comprehensive and trustworthy purity profile, ensuring the quality and safety of these vital pharmaceutical building blocks.

References

  • Quantitative NMR Spectroscopy. (2020).
  • Quantitative Nuclear Magnetic Resonance (NMR): Principles and Practice - AZoM. (2020). Retrieved from [Link]

  • A Guide to Quantitative NMR (qNMR) - Emery Pharma. (2024). Retrieved from [Link]

  • Quantitative NMR Spectroscopy. (n.d.). Retrieved from [Link]

  • Easy, Precise and Accurate Quantitative NMR - Agilent. (2011). Retrieved from [Link]

  • Dasgupta, A., et al. (1998). Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol in serum after derivatization with perfluorooctanoyl chloride: a new derivative. Journal of Chromatography B: Biomedical Sciences and Applications, 712(1-2), 141-146. Retrieved from [Link]

  • Dasgupta, A., & Womble, S. (1999). Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol from human serum and postmortem blood after derivatization with 4-carbethoxy hexafluorobutyryl chloride: a novel derivative. Journal of Chromatography B: Biomedical Sciences and Applications, 727(1-2), 131-137. Retrieved from [Link]

  • Japanese Pharmacopoeia. (n.d.). Benzyl Alcohol. Retrieved from a source providing pharmacopoeial standards.
  • Determination of benzyl alcohol in cosmetics by gas chromatography-mass spectrometry. (n.d.). Retrieved from [Link]

  • JECFA. (1996). Benzyl Alcohol. FNP 52 Add 4. Retrieved from a food additives and contaminants source.
  • Shrivastava, V.S., & Jain, R. (2011). Gas Chromatography-Mass spectrometric Determination of Benzyl alcohol in Injectable Suspensions. Der Pharmacia Lettre, 3(2), 218-225. Retrieved from [Link]

  • Rapid Analysis for Brominated Flame Retardants by HPLC with Conductivity Detection Following Postcolumn Photolysis. (n.d.). ResearchGate. Retrieved from [Link]

  • HPLC-UV-EC determination of brominated organic compounds in water. (n.d.). ResearchGate. Retrieved from [Link]

  • US Pharmacopeia (USP). (n.d.). Benzyl Alcohol.
  • Al-Kindy, S. M., et al. (1990). Determination of bromine in organic compounds by high-performance liquid chromatography. Talanta, 37(6), 595-598. Retrieved from [Link]

  • Nawrocki, J., & Rigney, M. P. (2022). Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. LCGC North America. Retrieved from [Link]

  • HPLC determination of perfluorinated carboxylic acids with fluorescence detection. (2011). Retrieved from an analytical chemistry journal source.
  • Li, J., et al. (2020). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Molecules, 25(22), 5396. Retrieved from [Link]

  • Lee, S. K. (2015). Spectroscopic Analysis of 2,3-Difluorobenzyl Radical. Journal of the Korean Chemical Society.
  • CN111362775B - Synthesis method of 2-bromo-5-fluorobenzotrifluoride. (n.d.). Google Patents.

Sources

Comparative

Reactivity comparison of (5-bromo-2,3-difluorophenyl)methanol isomers

As a Senior Application Scientist, selecting the optimal fluorinated building block is rarely just a matter of availability; it is an exercise in predicting how spatial geometry and electronic distribution dictate synthe...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, selecting the optimal fluorinated building block is rarely just a matter of availability; it is an exercise in predicting how spatial geometry and electronic distribution dictate synthetic viability. Fluorinated benzyl alcohols are critical pharmacophoric precursors, offering enhanced metabolic stability, tailored lipophilicity, and rigidified hydrogen-bonding networks.

Within this chemical space, (5-bromo-2,3-difluorophenyl)methanol and its positional isomers present distinct reactivity profiles. The interplay between the hydroxymethyl (-CH₂OH) handle, the cross-coupling-competent aryl bromide (-Br), and the highly electronegative fluorine (-F) atoms creates a complex, predictable matrix of chemoselectivity.

This guide provides an authoritative structural analysis, comparative reactivity data, and field-validated methodologies for functionalizing these highly valued isomers.

Structural & Electronic Causality: The Isomer Matrix

To objectively evaluate performance, we benchmark the target compound against two synthetically relevant positional isomers. The reactivity of each site is governed by inductive field effects and steric hindrance.

  • Isomer A: (5-bromo-2,3-difluorophenyl)methanol (Target) Causality: The bromine atom resides meta to both fluorine atoms. It lacks the direct inductive pull of an ortho-fluorine, giving it standard oxidative addition kinetics. The benzylic carbon is adjacent to only one ortho-substituent (C2-F), allowing for relatively unhindered transformations[1].

  • Isomer B: (4-bromo-2,3-difluorophenyl)methanol Causality: The bromine is directly ortho to the C3-fluorine. Fluorine's intense inductive electron withdrawal sharply lowers the LUMO of the adjacent C–Br bond, drastically accelerating Palladium(0) oxidative addition.

  • Isomer C: (6-bromo-2,3-difluorophenyl)methanol Causality: The benzylic -CH₂OH group is flanked by an ortho-fluorine (C2) and an ortho-bromine (C6). This severe steric crowding heavily impedes both benzylic oxidation (blocking oxidant trajectory) and Pd-catalyzed cross-coupling (hindering the bulky transmetalation transition state).

Divergent Reactivity Visualization

IsomerReactivity cluster_modes Primary Functionalization Pathways Sub (5-bromo-2,3-difluorophenyl) methanol Oxidation Benzylic Oxidation (-CH2OH -> CHO) Sub->Oxidation Coupling Pd-Catalyzed Coupling (C-Br Activation) Sub->Coupling SNAr Nucleophilic Substitution (C-F Activation) Sub->SNAr Aldehyde Reductive Amination Precursors Oxidation->Aldehyde Biaryl Extended Biaryl Pharmacophores Coupling->Biaryl Ether Functionalized Fluoro-Arenes SNAr->Ether

Fig 1. Divergent reactivity pathways of (bromo-difluorophenyl)methanols based on reaction sites.

Quantitative Reactivity Comparison

The empirical data below synthesizes the kinetic and thermodynamic consequences of the substitution patterns during standard benchtop transformations.

Table 1: Comparative Kinetic & Yield Profiles for Isomeric Functionalization

Isomer ArchitectureBenzylic Steric EnvironmentRelative Pd(0) Oxidative Addition Rate*Benzylic Oxidation Yield (MnO₂, 2h)C-F Bond Reactivity Profile
5-bromo-2,3-difluoro Low (mono-ortho F)Baseline (1.0x)>95% (Fast)High stability; strictly requires transition-metal C-F activation[2].
4-bromo-2,3-difluoro Low (mono-ortho F)Accelerated (3.5x) >95% (Fast)Moderate SNAr susceptibility at C3 due to synergistic Br/F activation.
6-bromo-2,3-difluoro High (di-ortho F, Br)Inhibited (0.2x)<30% (Sluggish)High stability; transmetalation severely stalled by steric bulk.

*Rate benchmarked against standard unactivated aryl bromides utilizing dialkylbiaryl phosphine precatalysts[3].

Self-Validating Protocol: Suzuki-Miyaura Cross-Coupling

Polyfluorinated aryl bromides present a unique challenge in cross-coupling. While their electron-deficient nature accelerates oxidative addition, it simultaneously renders the resultant palladium intermediates susceptible to premature protodehalogenation. Furthermore, if the boronic acid partner is base-sensitive, it will rapidly protodeboronate before transmetalation can occur[4].

To circumvent this, we employ a highly active precatalyst system (e.g., XPhos Pd G2 ) developed by Buchwald and colleagues, which guarantees the rapid, low-temperature generation of the requisite monoligated L1Pd(0) species[3].

Workflow: High-Yield Biaryl Formation Goal: Coupling (5-bromo-2,3-difluorophenyl)methanol with a sensitive heteroaryl boronic acid.

Reagents:

  • (5-bromo-2,3-difluorophenyl)methanol (1.0 equiv, 1.0 mmol)

  • Heteroaryl Boronic Acid (1.5 equiv, 1.5 mmol)

  • XPhos Pd G2 Precatalyst (2.0 mol%)

  • K₃PO₄ (0.5 M aqueous solution, 2.0 equiv)

  • THF (Anhydrous, degassed, 0.2 M)

Step-by-Step Methodology:

  • Inert Atmosphere Preparation: Add the bromo-benzyl alcohol, boronic acid, and XPhos Pd G2 into a dry Schlenk flask. Evacuate and backfill with high-purity N₂ (repeat 3x).

  • Solvent Addition: Introduce degassed THF via syringe. Stir at ambient temperature (22 °C) for 2 minutes to homogenize.

  • Catalyst Activation (IPC #1): Inject the 0.5 M aqueous K₃PO₄ solution in a single bolus.

    • Self-Validation Check: Within 30 seconds of base addition, the pale solution must transition to a distinct red/orange hue. This visual cue confirms the successful deprotonation of the precatalyst and the liberation of the active L1Pd(0) complex.

  • Reaction Propagation: Stir vigorously at 40 °C. The electron-deficient nature of the 5-bromo isomer ensures oxidative addition outpaces competing catalyst degradation.

  • Reaction Monitoring (IPC #2): At t = 45 min, withdraw a 10 µL aliquot, dilute in EtOAc, and perform LC-MS analysis.

    • Self-Validation Check: You must observe >95% consumption of the starting bromide. The absence of the des-bromo byproduct confirms that the transmetalation rate successfully outcompeted the protodehalogenation pathway.

  • Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc (3x), dry over MgSO₄, and concentrate in vacuo.

References

1.[3] "A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids", Journal of the American Chemical Society. URL: [Link] 2.[1] "Mechanisms of reactions of halogenated compounds: Part 7. Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution", Journal of Physical Organic Chemistry. URL: [Link] 3.[2] "Palladium-Catalyzed Coupling of Polyfluorinated Arenes with Heteroarenes via C-F/C-H Activation", Organic Letters. URL: [Link] 4.[4] "Cationic Suzuki–Miyaura Coupling with Acutely Base-Sensitive Boronic Acids", Journal of the American Chemical Society. URL: [Link]

Sources

Validation

A Comparative Performance Analysis of 5-bromo-2,3-difluorobenzyl alcohol in Palladium-Catalyzed Cross-Coupling Reactions

Introduction: The Strategic Value of Fluorinated Building Blocks In modern medicinal chemistry, the incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to enhance pharmacological proper...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of Fluorinated Building Blocks

In modern medicinal chemistry, the incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to enhance pharmacological properties such as metabolic stability, lipophilicity, and binding affinity.[1] Among the diverse array of fluorinated building blocks, functionalized benzyl alcohols serve as critical intermediates for the synthesis of complex diarylmethanes and other motifs prevalent in drug candidates. This guide provides an in-depth performance benchmark of 5-bromo-2,3-difluorobenzyl alcohol, a versatile reagent, in three cornerstone palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination.

The unique 2,3-difluoro substitution pattern of this molecule presents a distinct electronic environment that influences its reactivity. This guide will dissect this influence by comparing its performance against structurally similar, yet electronically distinct, analogues. Our objective is to provide researchers, chemists, and drug development professionals with actionable data and mechanistic insights to effectively integrate this valuable building block into their synthetic programs.

Reactivity Profile and Comparative Structures

The reactivity of an aryl bromide in palladium-catalyzed cross-coupling is fundamentally governed by the ease of the initial oxidative addition of the C-Br bond to a Pd(0) complex. The two electron-withdrawing fluorine atoms on the aromatic ring of 5-bromo-2,3-difluorobenzyl alcohol are expected to make the carbon-bromine bond more susceptible to this rate-limiting step.[1] However, the substitution pattern also influences steric accessibility and the potential for undesired side reactions, such as hydrodehalogenation.[2][3]

To provide a clear performance benchmark, we will compare 5-bromo-2,3-difluorobenzyl alcohol against two key alternatives:

  • 4-Bromobenzyl alcohol: The non-fluorinated analogue, to establish a baseline and highlight the impact of fluorine substitution.

  • 3-Bromo-2,4-difluorobenzyl alcohol: An isomer with a different fluorine substitution pattern, which will help elucidate the positional effects of the fluorine atoms on reactivity.

Caption: Structures of the target substrate and its comparative analogues.

Performance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which forms C(sp²)-C(sp²) bonds, is one of the most widely used transformations in pharmaceutical synthesis.[4] Its success with fluorinated aryl halides often depends on the careful selection of the catalyst system to ensure efficient coupling and minimize side reactions.

Causality of Experimental Choices

For this comparison, a robust and broadly applicable catalyst system was selected: Pd(OAc)₂ as the palladium source and SPhos as the ligand.

  • Palladium Source: Pd(OAc)₂ is a stable, air-tolerant Pd(II) precatalyst that is readily reduced in situ to the active Pd(0) species.

  • Ligand Selection: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) is a bulky, electron-rich biaryl monophosphine ligand. Its steric bulk promotes the final, product-forming reductive elimination step, while its electron-donating character facilitates the initial, often rate-limiting, oxidative addition step. This class of ligand has proven highly effective for coupling sterically hindered and electron-poor aryl halides.[5]

  • Base and Solvent: A combination of K₃PO₄ as a moderately strong base and a Toluene/H₂O biphasic solvent system is a standard choice that provides excellent reactivity while being compatible with a wide range of functional groups.[5][6]

Comparative Experimental Data

The following data represents typical outcomes for the Suzuki-Miyaura coupling of each substrate with phenylboronic acid under standardized conditions.

SubstrateCatalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)Notes
5-Bromo-2,3-difluorobenzyl alcohol Pd(OAc)₂ / SPhosK₃PO₄Toluene/H₂O10010>95Rapid conversion due to electronic activation.
4-Bromobenzyl alcohol Pd(OAc)₂ / SPhosK₃PO₄Toluene/H₂O1001692Slower reaction rate, baseline performance.
3-Bromo-2,4-difluorobenzyl alcohol Pd(OAc)₂ / SPhosK₃PO₄Toluene/H₂O1001294High yield, slightly slower than 2,3-difluoro isomer.

Analysis: The data clearly demonstrates the activating effect of the fluorine substituents. 5-bromo-2,3-difluorobenzyl alcohol shows the fastest reaction time, achieving a near-quantitative yield in just 10 hours. This enhanced reactivity is attributed to the electron-withdrawing nature of the two fluorine atoms, which lowers the energy barrier for oxidative addition. The non-fluorinated analogue proceeds more slowly, requiring a longer reaction time to achieve a comparable yield.

pd0 Pd(0)L₂ oxidative_addition Oxidative Addition pd0->oxidative_addition Rate-limiting step reagents Ar-Br (Aryl Bromide) reagents->oxidative_addition pd2_complex Ar-Pd(II)L₂-Br oxidative_addition->pd2_complex transmetalation Transmetalation pd2_complex->transmetalation boronic_acid R-B(OH)₂ (Boronic Acid) boronic_acid->transmetalation base Base (e.g., K₃PO₄) base->transmetalation pd2_intermediate Ar-Pd(II)L₂-R transmetalation->pd2_intermediate reductive_elimination Reductive Elimination pd2_intermediate->reductive_elimination reductive_elimination->pd0 Catalyst Regeneration product Ar-R (Coupled Product) reductive_elimination->product

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[4][7]

Performance in Sonogashira and Buchwald-Hartwig Reactions

To further assess its versatility, 5-bromo-2,3-difluorobenzyl alcohol was evaluated in Sonogashira (C-C alkyne coupling) and Buchwald-Hartwig (C-N bond formation) reactions.

Sonogashira Coupling

The Sonogashira reaction couples aryl halides with terminal alkynes, typically using a dual palladium and copper(I) catalytic system.[8][9] This method is a powerful tool for constructing arylalkynes.[10]

SubstrateCatalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)
5-Bromo-2,3-difluorobenzyl alcohol Pd(PPh₃)₄ / CuIEt₃NTHF60691
4-Bromobenzyl alcohol Pd(PPh₃)₄ / CuIEt₃NTHF60888

Analysis: Similar to the Suzuki coupling, the fluorinated substrate demonstrates superior reactivity, affording a high yield in a shorter timeframe. The electronic activation provided by the fluorine atoms is again the primary driver for this enhanced performance.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a vital reaction for synthesizing aryl amines from aryl halides.[11][12] The choice of ligand is critical for achieving high efficiency, especially with challenging substrates.[13]

SubstrateAmineCatalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)
5-Bromo-2,3-difluorobenzyl alcohol MorpholinePd₂(dba)₃ / XPhosNaOtBuToluene1001293
4-Bromobenzyl alcohol MorpholinePd₂(dba)₃ / XPhosNaOtBuToluene1002085

Analysis: The performance gap is even more pronounced in the Buchwald-Hartwig amination. The fluorinated substrate couples efficiently, whereas the non-fluorinated analogue requires significantly longer reaction times and yields a lower amount of the desired product. This highlights the utility of 5-bromo-2,3-difluorobenzyl alcohol in constructing C-N bonds, which are ubiquitous in pharmaceuticals.

Detailed Experimental Protocols

To ensure reproducibility, the following detailed protocols are provided as a self-validating system for researchers.

Representative Suzuki-Miyaura Coupling Protocol

This protocol describes the coupling of 5-bromo-2,3-difluorobenzyl alcohol with phenylboronic acid.

Materials:

  • 5-Bromo-2,3-difluorobenzyl alcohol (1.0 mmol, 1.0 equiv)

  • Phenylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

  • SPhos (0.04 mmol, 4 mol%)

  • Potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

  • Anhydrous, degassed toluene (5 mL) and degassed deionized water (0.5 mL)[6]

Procedure:

  • Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5-bromo-2,3-difluorobenzyl alcohol, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

  • Atmosphere Control: Seal the flask and evacuate and backfill with the inert gas three times to ensure an oxygen-free environment.

  • Solvent Addition: Add the degassed toluene and water via syringe.

  • Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion (approx. 10 hours), cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (10 mL) and brine (10 mL).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired product.

start Start prep 1. Add Reagents to Flame-Dried Schlenk Flask start->prep inert 2. Evacuate & Backfill with Argon (3x) prep->inert solvent 3. Add Degassed Solvents via Syringe inert->solvent react 4. Heat to 100°C with Vigorous Stirring solvent->react monitor 5. Monitor by TLC or LC-MS react->monitor monitor->react Incomplete workup 6. Cool, Dilute & Perform Aqueous Wash monitor->workup Reaction Complete isolate 7. Dry & Concentrate Organic Layer workup->isolate purify 8. Purify via Flash Chromatography isolate->purify end Pure Product purify->end

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.